3-Amino-2,2,4,4-tetramethylthietane

• CAS: 80875-05-4

Core Science & Biosynthesis

Theoretical Properties of 3-Amino-2,2,4,4-tetramethylthietane: A Density Functional Theory (DFT) Investigation for Drug Discovery

An In-Depth Technical Guide

Executive Summary

The thietane ring, a four-membered sulfur-containing heterocycle, is an increasingly important structural motif in medicinal chemistry, valued for its ability to modulate physicochemical properties such as solubility, metabolic stability, and three-dimensionality.[1][2] This guide outlines a comprehensive theoretical investigation of a specific derivative, 3-Amino-2,2,4,4-tetramethylthietane, using Density Functional Theory (DFT). By establishing a robust computational protocol, we can predict its structural, electronic, and reactivity properties. These theoretical insights serve as a powerful precursor to physical synthesis and biological evaluation, accelerating the drug discovery process by identifying potential liabilities and opportunities in a molecule's design. This document provides both the detailed methodology for such an investigation and an expert analysis of the expected results and their implications for medicinal chemistry.

Introduction: The Strategic Role of Thietanes and DFT

In the quest for novel therapeutics, the strategic modification of molecular scaffolds is paramount. The thietane ring has emerged as a valuable bioisostere for commonly used groups like gem-dimethyl and phenyl rings, offering a unique vector in chemical space.[3][4] Unlike its more explored oxetane analog, the thietane moiety introduces a soft sulfur atom, which can engage in different non-covalent interactions and alter metabolic pathways. The target molecule, 3-Amino-2,2,4,4-tetramethylthietane, combines this strategic ring with a key functional group (amine) and sterically demanding gem-dimethyl groups, making it a rich subject for theoretical exploration.

Computer-Aided Drug Design (CADD) is now fundamental to modern drug discovery.[3] Among its tools, Density Functional Theory (DFT) offers a favorable balance of computational cost and accuracy for studying the quantum mechanical behavior of molecules.[5][6] DFT allows us to predict a molecule's ground-state geometry, vibrational modes, and electronic properties, such as the distribution of electron density and the energies of frontier molecular orbitals, which are critical determinants of chemical reactivity and intermolecular interactions.[7][8]

This guide details a validated DFT workflow to fully characterize 3-Amino-2,2,4,4-tetramethylthietane, providing a foundational dataset for its potential application in drug development programs.

Part 1: A Validated Computational Protocol

The reliability of any theoretical prediction hinges on the soundness of the computational methodology. The following protocol is designed for high fidelity, based on established best practices for organic molecules containing second-row elements like sulfur.[9][10]

Causality in Method Selection: Functional and Basis Set

The choice of a theoretical "level of theory"—the combination of a functional and a basis set—is the most critical decision in a DFT study.

• Functional Selection: B3LYP. For general-purpose calculations on organic molecules, the Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is a proven and widely used choice.[11][12] It provides a reliable description of molecular geometries and thermochemical properties for a vast range of compounds, making it an excellent starting point for our investigation.[7]

• Basis Set Selection: 6-311++G(d,p). The basis set is the set of mathematical functions used to build the molecular orbitals. The 6-311++G(d,p) (Pople-style) basis set is chosen for its comprehensive nature:[13]

  • 6-311G : A triple-zeta valence basis set, meaning it uses three functions to describe each valence electron, providing significant flexibility for accurately representing the electron distribution.

  • (d,p) : Polarization functions (d on heavy atoms, p on hydrogen) are added to allow orbitals to change shape and "polarize" in the molecular environment. This is crucial for accurately describing bonding in a strained ring system.

  • ++ : Diffuse functions are added for both heavy atoms and hydrogen. These functions are essential for describing the behavior of electrons far from the nucleus, which is critical for molecules with lone pairs (like the sulfur and nitrogen atoms here) and for accurately calculating properties like electron affinity and non-covalent interactions.[14]

This B3LYP/6-311++G(d,p) level of theory represents a "gold standard" for achieving high-quality results on molecules of this size at a reasonable computational cost.[13]

Step-by-Step Computational Workflow

The entire process, from initial structure to final analysis, follows a self-validating sequence. Each step builds upon the verified output of the previous one.

Caption: A validated DFT workflow for theoretical property prediction.

Protocol Details:

• Initial Structure Generation: A 3D model of 3-Amino-2,2,4,4-tetramethylthietane is built using standard molecular modeling software.

• Conformational Analysis & Geometry Optimization: Due to the puckered ring and rotatable amino group, a conformational search is performed to identify the lowest-energy (most stable) conformer.[15] This structure is then fully optimized at the B3LYP/6-311++G(d,p) level of theory until it represents a stationary point on the potential energy surface.

• Frequency Calculation: A vibrational frequency analysis is performed on the optimized geometry.[7] The absence of imaginary frequencies confirms that the structure is a true energy minimum, validating the optimization.[16]

• Property Calculations: Using the validated minimum-energy structure, single-point energy calculations are performed to derive the electronic properties, including molecular orbitals and the electrostatic potential.

Part 2: Predicted Theoretical Properties

Executing the protocol above will yield a rich dataset describing the molecule's intrinsic characteristics.

Molecular Geometry and Conformation

The thietane ring is not planar and will adopt a puckered conformation to relieve ring strain. The four methyl groups at the C2 and C4 positions will significantly influence this puckering. The amino group at C3 can exist in either a pseudo-axial or pseudo-equatorial position relative to the ring's average plane. The lowest energy conformer will likely position the bulky amino group to minimize steric clashes with the adjacent methyl groups, a critical factor in how the molecule presents its pharmacophoric features.[17]

Table 1: Predicted Key Geometric Parameters for 3-Amino-2,2,4,4-tetramethylthietane

Parameter	Description	Predicted Value (Å or °)	Justification
C-S Bond Length	Thietane ring C-S bonds	~1.85 Å	Typical for single C-S bonds in strained rings.
C-C Bond Length	Thietane ring C-C bonds	~1.56 Å	Slightly elongated due to ring strain.
C-S-C Angle	Angle at the sulfur atom	~78°	Highly acute due to four-membered ring geometry.
C-C-C Angle	Angle within the carbon backbone	~92°	Deviates significantly from ideal sp³ angle (109.5°).
Ring Puckering Angle	Dihedral angle defining the fold	25-35°	Represents the deviation from planarity.

| C-N Bond Length | Amino group attachment | ~1.47 Å | Standard C-N single bond length. |

Vibrational Analysis and IR Spectrum

The calculated vibrational frequencies can be used to predict the molecule's infrared (IR) spectrum. This is a powerful tool for confirming the structure's identity if it is later synthesized. The frequency calculation provides the zero-point vibrational energy (ZPVE), a crucial component for accurate thermochemical calculations.[18]

Table 2: Predicted Noteworthy Vibrational Frequencies

Vibrational Mode	Description	Predicted Wavenumber (cm⁻¹)	Significance
N-H Stretch	Symmetric/asymmetric stretching of the -NH₂ group	3300-3500 cm⁻¹	Confirms presence of the primary amine.
C-H Stretch	Stretching of methyl and ring C-H bonds	2850-3000 cm⁻¹	Characteristic of sp³ C-H bonds.
N-H Scissoring	Bending mode of the -NH₂ group	1590-1650 cm⁻¹	Key identifier for a primary amine.

| C-S Stretch | Stretching of the carbon-sulfur bonds in the ring | 600-750 cm⁻¹ | A weak but characteristic signal for thioethers. |

Electronic Structure and Chemical Reactivity

The electronic properties dictate how the molecule will interact with biological targets. Frontier Molecular Orbital (FMO) theory is a powerful paradigm for understanding reactivity.[7][19]

Sources

• 1. Thietanes and Derivatives thereof in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. eurekaselect.com [eurekaselect.com]
• 4. benthamdirect.com [benthamdirect.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. m.youtube.com [m.youtube.com]
• 7. DFT/TD-DFT computational study of the tetrathiafulvalene-1,3-benzothiazole molecule to highlight its structural, electronic, vibrational and non-linear optical properties [comptes-rendus.academie-sciences.fr]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. folia.unifr.ch [folia.unifr.ch]
• 11. reddit.com [reddit.com]
• 12. researchgate.net [researchgate.net]
• 13. Basis set effects on calculated geometries: 6-311++G** vs. aug-cc-pVDZ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. macmillan.princeton.edu [macmillan.princeton.edu]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Ethane Conformational Analysis [research.cm.utexas.edu]
• 18. Density Functional Theory (DFT) and Thermodynamics Calculations of Amino Acids with Polar Uncharged Side Chains [mdpi.com]
• 19. m.youtube.com [m.youtube.com]

Reaction mechanism of thietane formation via cycloaddition

An In-Depth Technical Guide to the Reaction Mechanism of Thietane Formation via Cycloaddition

Executive Summary

Thietanes, four-membered sulfur-containing heterocycles, are increasingly recognized as valuable structural motifs in medicinal chemistry and materials science.[1][2] Their unique stereoelectronic properties can impart favorable physicochemical characteristics to bioactive molecules, making them attractive replacements for more common functional groups.[3] Among the various synthetic routes to this scaffold, cycloaddition reactions represent a powerful and atom-economical approach for constructing the thietane core.[1][4] This technical guide provides a comprehensive exploration of the primary cycloaddition mechanisms for thietane synthesis, with a principal focus on the photochemical [2+2] cycloaddition, often termed the Thia-Paternò-Büchi reaction. We will delve into the underlying mechanistic principles, including the roles of excited states, diradical intermediates, and the factors governing regioselectivity and stereochemistry. This document is intended for researchers, synthetic chemists, and drug development professionals seeking a deeper, field-proven understanding of these critical transformations.

The Thietane Scaffold: A Primer

The thietane ring is a saturated four-membered heterocycle containing one sulfur atom. Its strained nature and the presence of the sulfur atom confer distinct properties that are of growing interest in drug design. Unlike the more planar cyclobutane, the thietane ring is puckered, which can influence the three-dimensional conformation of a molecule. The replacement of a gem-dimethyl group with a thietane, for example, can improve metabolic stability, aqueous solubility, and cell permeability while maintaining or enhancing biological activity. Various synthetic methods have been developed to access these structures, including nucleophilic substitution and ring expansion, but cycloadditions offer a direct route to functionalized thietane rings.[4][5]

The Photochemical [2+2] Cycloaddition: The Thia-Paternò-Büchi Reaction

The most prominent cycloaddition route to thietanes is the photochemical reaction between a thiocarbonyl compound and an alkene.[4] This transformation, analogous to the Paternò-Büchi reaction for oxetane synthesis, is a powerful tool for creating complex, often spirocyclic, thietane structures.[4][6]

The Core Mechanism: From Photon to Product

The reaction is initiated by the photoexcitation of the thiocarbonyl compound. The overall process can be dissected into several key steps, which dictate the reaction's outcome and efficiency.

• Photoexcitation: The thiocarbonyl compound absorbs a photon of UV or visible light, promoting an electron from a non-bonding (n) or π orbital to an antibonding π* orbital. This initially forms an excited singlet state (S₁).

• Intersystem Crossing (ISC): For most aromatic and aliphatic thiones, the excited singlet state rapidly undergoes intersystem crossing to a more stable, longer-lived triplet state (T₁).[7] This triplet state is the key reactive species in the majority of these cycloadditions.[4][6]

• Intermediate Formation: The excited triplet thioketone, which behaves like a diradical, attacks the alkene. This addition is typically stepwise, forming a 1,4-diradical intermediate. The regioselectivity of this step is governed by the formation of the more stable diradical. For instance, the sulfur atom of the excited thione will add to the alkene carbon that results in the most stabilized radical on the adjacent carbon.[8][9]

• Spin Inversion and Ring Closure: The triplet diradical must undergo spin inversion to a singlet diradical before the final carbon-carbon bond can form. This final step, the ring closure, yields the thietane product.[9] Because the diradical intermediate has a finite lifetime, rotation around single bonds can occur before ring closure, which has important implications for the reaction's stereochemistry.[10]

Below is a diagram illustrating this mechanistic pathway.

Caption: General mechanism of the Thia-Paternò-Büchi reaction.

Regioselectivity and Stereochemistry: A Deeper Look

The predictive power of this reaction lies in understanding the factors that control its selectivity.

• Regioselectivity: As mentioned, the reaction proceeds via the most stable 1,4-diradical intermediate. When an excited thioketone reacts with an alkene, the initial C-S bond forms at the less substituted carbon of the alkene, placing the more stable radical on the more substituted carbon. For example, the reaction of thiobenzophenone with isobutylene proceeds to form a diradical with a tertiary radical, which is more stable than the alternative primary radical.[4]

• Stereochemistry: The stereochemical outcome depends on the lifetime of the diradical intermediate. Reactions proceeding through the triplet state often lead to a loss of the initial alkene stereochemistry.[10] The triplet diradical has a sufficiently long lifetime for bond rotation to occur before spin inversion and ring closure, leading to a mixture of stereoisomers. In contrast, if a reaction were to proceed through the much shorter-lived singlet state, it can be stereospecific, retaining the original geometry of the alkene. The reaction of thiobenzophenone with cis- and trans-1,2-dichloroethene, for example, largely retains the olefin configuration, suggesting a very fast ring closure that competes with bond rotation.[4]

Reaction Scope and Quantitative Data

The Thia-Paternò-Büchi reaction is applicable to a wide range of substrates. Aromatic thioketones, such as thiobenzophenone, are common substrates due to their stability and strong absorption in the visible region.[1] However, various other thiocarbonyl compounds have been successfully employed.

Thiocarbonyl Substrate	Alkene Partner	Product Type	Yield (%)	Reference
Thiobenzophenone	Electron-rich olefins	Substituted Thietanes	High	[4]
Thiobenzophenone	Electron-deficient olefins	Substituted Thietanes	High	[4]
N-Methylthiophthalimide	2,3-Dimethylbut-2-ene	Spirothietane	High	[4]
Thiocoumarin	Various alkenes	Spirothietanes	Moderate to High	[1]
2-Thioxo-3H-benzoxazole-3-carboxylates	Various alkenes	Spirobenzoxazole-thietanes	High	[1]

Experimental Protocol: Photochemical [2+2] Cycloaddition

This section provides a generalized, self-validating protocol for the synthesis of a thietane via photochemical cycloaddition.

Objective: To synthesize a 2,2-diphenyl-3,3,4,4-tetramethylthietane from thiobenzophenone and 2,3-dimethyl-2-butene.

Materials:

• Thiobenzophenone (1 equiv.)

• 2,3-Dimethyl-2-butene (5-10 equiv., often used as solvent)

• Anhydrous benzene or acetonitrile (if alkene is not the solvent)

• Photoreactor equipped with a UV lamp (e.g., 366 nm mercury lamp) and cooling system

• Inert gas supply (Nitrogen or Argon)

• Standard glassware for reaction and workup

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a quartz reaction vessel, dissolve thiobenzophenone in the solvent (e.g., benzene). If the alkene is a liquid, it can be used in excess as the solvent.

• Degassing: Thoroughly degas the solution by bubbling with nitrogen or argon for 15-20 minutes. This is critical to remove oxygen, which can quench the triplet excited state of the thioketone.

• Irradiation: Place the reaction vessel in the photoreactor and begin irradiation with a suitable UV lamp (e.g., λ > 350 nm to selectively excite the thioketone). Maintain the reaction at a constant temperature (e.g., 10-20 °C) using the cooling system.

• Monitoring: The progress of the reaction can be monitored by the disappearance of the characteristic deep blue or purple color of the thiobenzophenone. Thin-layer chromatography (TLC) can also be used to track the formation of the product.

• Workup: Once the reaction is complete (indicated by the disappearance of the starting material), stop the irradiation. Remove the solvent and excess alkene under reduced pressure.

• Purification: The crude residue is purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to isolate the pure thietane product.

• Validation: The structure and purity of the isolated product should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The expected outcome is a colorless solid or oil corresponding to the thietane.

Caption: Experimental workflow for a photochemical thietane synthesis.

Other Cycloaddition Pathways to Thietanes

While the Thia-Paternò-Büchi reaction is the most common, other cycloaddition strategies exist for accessing thietanes and their derivatives.

Sulfene [2+2] Cycloadditions

Thietane S,S-dioxides can be synthesized via the [2+2] cycloaddition of a sulfene with an electron-rich alkene, such as an enamine or enol ether.[11] Sulfenes (R₂C=SO₂) are highly reactive intermediates generated in situ, typically by treating an alkanesulfonyl chloride with a non-nucleophilic base like triethylamine. The cycloaddition is believed to be a concerted, symmetry-allowed [π²s + π²a] process, or a stepwise process through a zwitterionic intermediate.

Caption: Synthesis of thietane S,S-dioxides via sulfene cycloaddition.

Catalyzed and Formal [2+2] Cycloadditions

While less common than photochemical methods, some catalyzed cycloadditions have been reported. For example, a DABCO-catalyzed formal [2+2] cycloaddition between benzyl allenoate and dithioesters has been used to synthesize thietane-2-ylideneacetates.[4] These reactions expand the toolkit for thietane synthesis by avoiding the need for photochemical equipment and potentially offering different selectivity profiles. Additionally, highly electrophilic thiocarbonyls like hexafluorothioacetone can undergo thermal [2+2] cycloadditions with olefins.[4]

Conclusion and Future Outlook

Cycloaddition reactions, particularly the photochemical Thia-Paternò-Büchi reaction, provide a robust and versatile platform for the synthesis of thietanes. A thorough understanding of the underlying mechanistic principles—from the generation of the reactive triplet state to the behavior of the diradical intermediate—is paramount for predicting and controlling the regiochemical and stereochemical outcomes of these transformations. This knowledge enables chemists to rationally design synthetic routes to novel thietane-containing molecules for applications in drug discovery and materials science. Future research will likely focus on developing new catalytic and asymmetric cycloaddition variants, broadening the substrate scope, and harnessing visible-light photoredox catalysis to achieve these transformations under milder and more sustainable conditions.

References

• Xu, J. (2020). Recent synthesis of thietanes. Beilstein Journal of Organic Chemistry, 16, 1357–1410. [Link]

• Xu, J. (2020). Recent synthesis of thietanes. ResearchGate. [Link]

• Bull, J. A., et al. (2018). Synthesis of 3,3-Disubstituted Thietane Dioxides. The Journal of Organic Chemistry. [Link]

• Ashraf, M. Z. (2020). Thietane: Preparation and Reactivity. YouTube. [Link]

• Xu, J. (2020). Scheme 50: Synthesis of thietanes via the photo [2 + 2] cycloaddition... ResearchGate. [Link]

• Chem wis. (2024). Paterno-Buchi reaction: Basic concept, Mechanism and Examples. YouTube. [Link]

• LibreTexts Chemistry. (2023). 1.2: Cycloaddition Reactions. [Link]

• Organic Chemistry Portal. (n.d.). Paterno-Büchi Reaction. [Link]

• Xu, J., et al. (2018). Facile synthesis of thietanes via ring expansion of thiiranes. RSC Publishing. [Link]

• Wang, Y., et al. (2007). Regioselectivity in the Paternò-Büchi reaction. ResearchGate. [Link]

• Xu, J. (2020). Recent synthesis of thietanes. Beilstein Journals. [Link]

• D'Auria, M. (2018). Oxetane Synthesis through the Paternò-Büchi Reaction. MDPI. [Link]

• Xu, J. (2021). Regioselectivity in the Ring Opening and Expansion of Unsymmetric Thietanes. ResearchGate. [Link]

• Wuitschik, G., et al. (2010). Thietanes and Derivatives thereof in Medicinal Chemistry. ResearchGate. [Link]

• Ferro, C. T. B., et al. (2020). Review of the Syntheses and Activities of Some Sulfur-Containing Drugs. PubMed. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Review of the Syntheses and Activities of Some Sulfur-Containing Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent synthesis of thietanes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Facile synthesis of thietanes via ring expansion of thiiranes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Paterno-Buechi Reaction [organic-chemistry.org]
• 7. beilstein-journals.org [beilstein-journals.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. youtube.com [youtube.com]
• 11. Thieme E-Books & E-Journals [thieme-connect.de]

A Comprehensive Technical Guide to 3-Amino-2,2,4,4-tetramethylthietane: Synthesis, Characterization, and Sourcing for Drug Discovery

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides an in-depth technical overview of 3-Amino-2,2,4,4-tetramethylthietane, a valuable building block for medicinal chemistry and drug development. Recognizing the challenges in sourcing this specific scaffold, we offer a comprehensive examination of its synthesis from commercially available precursors, detailed analytical characterization, and a survey of known commercial suppliers of its derivatives.

Introduction: The Emerging Role of Substituted Thietanes in Medicinal Chemistry

Thietanes, four-membered sulfur-containing heterocycles, have garnered significant interest in drug discovery as bioisosteres for other commonly used rings, such as cyclobutanes and phenyl groups. The introduction of a sulfur atom into a small ring system imparts unique physicochemical properties, including altered lipophilicity, metabolic stability, and conformational rigidity. The specific substitution pattern of 3-Amino-2,2,4,4-tetramethylthietane, featuring a primary amine and gem-dimethyl groups, presents a versatile scaffold for the exploration of new chemical space and the development of novel therapeutic agents.

Strategic Synthesis: A Practical Approach from a Commercially Available Precursor

While direct commercial availability of 3-Amino-2,2,4,4-tetramethylthietane is limited, a practical and efficient synthesis can be achieved through the reductive amination of the corresponding ketone, 2,2,4,4-Tetramethylthietan-3-one. This precursor is available from several chemical suppliers.

Proposed Synthetic Workflow

The following protocol outlines a standard laboratory procedure for the synthesis of 3-Amino-2,2,4,4-tetramethylthietane via reductive amination.

Caption: Proposed workflow for the synthesis of 3-Amino-2,2,4,4-tetramethylthietane.

Detailed Experimental Protocol

• Reaction Setup: To a solution of 2,2,4,4-Tetramethylthietan-3-one (1.0 eq) in methanol, add ammonium acetate (10 eq).

• Reductant Addition: Cool the mixture to 0 °C and add sodium cyanoborohydride (1.5 eq) portion-wise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction by the slow addition of 1 M HCl. Concentrate the mixture under reduced pressure to remove the methanol.

• Extraction: Basify the aqueous residue with 2 M NaOH to pH > 10 and extract with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of dichloromethane and methanol to afford the pure 3-Amino-2,2,4,4-tetramethylthietane.

Physicochemical Properties and Analytical Characterization

The successful synthesis of 3-Amino-2,2,4,4-tetramethylthietane should be confirmed through a suite of analytical techniques to ensure its identity and purity.

Property	Predicted Value/Method
Molecular Formula	C7H15NS
Molecular Weight	145.27 g/mol
Appearance	Colorless to pale yellow oil or low-melting solid
Boiling Point	Not experimentally determined, estimated to be in the range of 180-220 °C
Solubility	Soluble in most organic solvents (e.g., dichloromethane, methanol, DMSO)
¹H NMR (CDCl₃, 400 MHz)	Expected peaks for methyl protons (singlets) and the methine proton adjacent to the amine (singlet). The amine protons may appear as a broad singlet.
¹³C NMR (CDCl₃, 100 MHz)	Expected signals for the quaternary carbons, methyl carbons, and the methine carbon bearing the amino group.
Mass Spectrometry	ESI-MS: [M+H]⁺ = 146.0947
Purity (by HPLC/GC)	>95%

Applications in Drug Discovery: A Scaffold for Innovation

The 3-Amino-2,2,4,4-tetramethylthietane scaffold is a versatile starting point for the synthesis of a wide range of derivatives with potential therapeutic applications. The primary amine serves as a handle for further functionalization, allowing for the introduction of various pharmacophoric groups.

Potential Therapeutic Areas

The incorporation of the thietane ring can positively impact the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a drug candidate. Potential therapeutic areas for derivatives of 3-Amino-2,2,4,4-tetramethylthietane include:

• Oncology: As demonstrated by the development of 3-amino-1,2,4-triazine derivatives as PDK1 inhibitors for pancreatic cancer, small amine-containing heterocycles are valuable in cancer drug discovery.[1]

• Infectious Diseases: The unique properties of thietanes may be leveraged to design novel antibacterial or antiviral agents.[2]

• Central Nervous System (CNS) Disorders: The compact and lipophilic nature of the tetramethylthietane core could be advantageous for designing molecules that can cross the blood-brain barrier.

Hypothetical Signaling Pathway Modulation

The following diagram illustrates a hypothetical mechanism where a derivative of 3-Amino-2,2,4,4-tetramethylthietane acts as an inhibitor of a kinase signaling pathway, a common strategy in drug development.

Caption: Hypothetical inhibition of a kinase signaling pathway by a thietane derivative.

Commercial Sourcing

While the free base of 3-Amino-2,2,4,4-tetramethylthietane is not widely listed, its hydrochloride salt and a key synthetic precursor are commercially available.

Compound	Supplier(s)	CAS Number	Notes
3-Amino-2,2,4,4-tetramethylthietane hydrochloride	Sigma-Aldrich	Not provided	Provided for early discovery research; purity and identity are the responsibility of the buyer.
2,2,4,4-Tetramethylthietan-3-one	Matrix Scientific, Career Henan Chemical Co.[3]	58721-01-0	A key precursor for the synthesis of the target amine via reductive amination. Availability from multiple suppliers suggests a reliable source for starting material.
(2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide-3,3,3-d3	C/D/N Isotopes[4]	80875-07-6 (unlabelled)	A deuterated derivative, indicating the core is synthetically accessible and has been scaled by specialty chemical manufacturers.[4]

Conclusion

3-Amino-2,2,4,4-tetramethylthietane represents a promising, yet underexplored, scaffold for the development of novel therapeutics. This guide provides a practical framework for its synthesis, characterization, and strategic application in drug discovery programs. By leveraging the commercially available precursor, 2,2,4,4-Tetramethylthietan-3-one, researchers can readily access this valuable building block and unlock its potential in creating the next generation of innovative medicines.

References

• Ayeti, D., Krishnaveni, M., & Gowri, R. S. (2024). Synthesis Methods of 3-Amino Thietane and its Derivatives. Journal of Community Pharmacy Practice, 04(03).
• PubChem. (n.d.). 2,2,4,4-Tetramethylpentan-3-amine. National Center for Biotechnology Information.
• Zell, D., Pillon, G., Iding, H., Stocker, P., Burkhard, J. A., Sirois, L. E., Han, C., & Gosselin, F. (2025). Stereoselective Synthesis of trans-3-Amino-2,2,4,4-tetramethylcyclobutanol. Organic Letters, 27(31), 8586–8590.
• Wikipedia. (n.d.). Tris(2-aminoethyl)amine.
• Sigma-Aldrich. (n.d.). 3-Amino-1,2,4-triazine.
• Chem-Impex. (n.d.). Ethyl 3-amino-4,4,4-trifluorocrotonate.
• Simson Pharma Limited. (n.d.). 1-(tert-butylamino)-3-((4-((2-hydroxyethyl)amino)-1,2,5-thiadiazol-3-yl)oxy)propan-2-ol.
• Silver Fern Chemical Inc. (n.d.). Dimethylaminopropylamine Supplier.
• Zell, D., et al. (2025). Stereoselective Synthesis of trans-3-Amino-2,2,4,4-tetramethylcyclobutanol.
• Synthesis and Biological Evaluation of 3-Amino-4,4-Dimethyl Lithocholic Acid Derivatives as Novel, Selective, and Cellularly Active Allosteric SHP1 Activ
• Muby Chemicals. (n.d.). Tris(hydroxymethyl)aminomethane or Tromethamine Manufacturers, SDS.
• Recent synthesis of thietanes. (n.d.). PubMed Central.
• New Approved Drugs Appearing in the Pharmaceutical Market in 2022 Featuring Fragments of Tailor-Made Amino Acids and Fluorine. (n.d.). MDPI.
• National Institute of Standards and Technology. (n.d.). 2,2,4,4-tetramethyl-3-pentanone.
• TNJ Chemical. (n.d.). Buy N,N′-Dimethyl-1,3-propanediamine China DMAPA Suppliers,CAS No. 109-55-7.
• Sinobio Chemistry. (n.d.). Factory Wholesale Price Top Quality Dmapa 99.5%/3-Dimethylaminopropylamin/CAS 109-55-7.
• C/D/N Isotopes. (n.d.). (2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide-3,3,3-d3.
• BLIT Chemical. (n.d.). N,N-Dimethyl-1,3-propane Diamine DMAPA CAS 109-55-7.
• Synthetic route of tetrazine-containing amino acid (S)-3-(4-(1, 2, 4,... (n.d.).
• Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma. (n.d.). PubMed Central.
• Veeprho. (n.d.). 3-(((2-((diaminomethylene)amino)thiazol-4-yl)methyl)thio)-N-nitroso-N-sulfamoylpropanimidamide.
• ChemicalBook. (n.d.). CAS 372-29-2 Ethyl 3-amino-4,4,4-trifluorocrotonate manufacturer in China.
• Shanghai Ruifu Chemical Co., Ltd. (n.d.). 3-(Dimethylamino)propylamine (DMAPA) CAS 109-55-7.
• Chem-Impex. (n.d.). 3-Amino-1,2,4-triazole-5-thiol.
• Alkyl Amines Chemicals Limited. (n.d.). TRIMETHYLAMINE (TMA).
• Sigma-Aldrich. (n.d.). 3-Amino-2,2,4,4-tetramethylthietane hydrochloride.
• Matrix Scientific. (n.d.). 2,2,4,4-Tetramethylthietan-3-one.
• Career Henan Chemical Co. (n.d.). 2,2,4,4-Tetramethylthietan-3-one CAS NO.58721-01-0.

Sources

• 1. Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 2,2,4,4-Tetramethylthietan-3-one, CasNo.58721-01-0 Career Henan Chemical Co China (Mainland) [henankerui.lookchem.com]
• 4. cdnisotopes.com [cdnisotopes.com]

Protocols & Analytical Methods

Application Notes & Protocols: 3-Amino-2,2,4,4-tetramethylthietane as a Novel Ligand for Transition Metal Catalysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the prospective use of 3-amino-2,2,4,4-tetramethylthietane as a novel ligand in transition metal catalysis. While this specific ligand is not yet established in the literature, its unique structural features—a sterically hindered four-membered thietane ring and a primary amino group—suggest significant potential. This guide is structured to provide a foundational understanding of its synthesis, coordination chemistry, and hypothetical applications in catalysis, complete with detailed, prospective protocols. The information herein is synthesized from established principles of organometallic chemistry and catalysis, offering a scientifically grounded starting point for researchers interested in exploring this new chemical space.

Introduction: The Rationale for a Novel Ligand

The design of new ligands is a cornerstone of advancing transition metal catalysis. Ligands orchestrate the electronic and steric environment of a metal center, thereby dictating the catalyst's activity, selectivity, and stability. 3-Amino-2,2,4,4-tetramethylthietane presents an intriguing scaffold for several reasons:

• Steric Hindrance: The four methyl groups on the thietane ring create a bulky environment. This steric hindrance can promote reductive elimination, a key step in many catalytic cycles, and can also influence the regioselectivity of reactions.

• Hemilability: The presence of a soft thioether and a hard primary amine donor group suggests that the ligand could act as a hemilabile ligand. This means one of the donor atoms (likely the amine) can dissociate from the metal center during a catalytic cycle, opening up a coordination site for substrate binding, and then re-coordinate to stabilize the complex at a later stage.

• Chirality: Although the parent molecule is achiral, the amino group provides a convenient handle for the introduction of chiral auxiliaries, opening the door to asymmetric catalysis.

This guide will explore the potential of this ligand, starting with its synthesis and moving to its proposed application in a common cross-coupling reaction.

Synthesis of 3-Amino-2,2,4,4-tetramethylthietane

The synthesis of highly substituted thietanes can be challenging due to steric hindrance, which can favor elimination reactions over the desired cyclization.[1] A plausible synthetic route to 3-amino-2,2,4,4-tetramethylthietane can be adapted from known methods for synthesizing substituted thietanes, such as the reaction of a suitable precursor with a sulfur source. A hypothetical two-step synthesis is proposed below.

Protocol 1: Synthesis of 3-Amino-2,2,4,4-tetramethylthietane

Step 1: Synthesis of 3-azido-2,2,4,4-tetramethylthietane

• Reaction Setup: To a solution of 2,2,4,4-tetramethyl-1,3-cyclobutanedione in methanol, add sodium borohydride portion-wise at 0 °C.

• Reduction: Stir the reaction mixture for 2 hours at room temperature.

• Mesylation: Cool the reaction mixture to 0 °C and add triethylamine, followed by the dropwise addition of methanesulfonyl chloride.

• Azide Substitution: To the crude mesylate, add sodium azide in DMF and heat the mixture to 80 °C for 12 hours.

• Work-up and Purification: After cooling, pour the reaction mixture into water and extract with diethyl ether. The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Step 2: Reduction of the Azide to the Amine

• Reaction Setup: Dissolve the 3-azido-2,2,4,4-tetramethylthietane in a mixture of THF and water.

• Reduction: Add triphenylphosphine and stir the mixture at 50 °C for 8 hours.

• Work-up and Purification: Concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography to yield the final product, 3-amino-2,2,4,4-tetramethylthietane.

Caption: Proposed synthetic workflow for 3-amino-2,2,4,4-tetramethylthietane.

Coordination Chemistry and Proposed Catalytic Application

The 3-amino-2,2,4,4-tetramethylthietane ligand is expected to coordinate to transition metals through both the nitrogen of the amino group and the sulfur of the thietane ring, forming a five-membered chelate ring. The stability of this chelate and the hemilabile nature of the N-donor will be key to its catalytic activity.

A promising area of application for such a ligand is in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. In these reactions, the hemilability of the ligand could facilitate the oxidative addition and reductive elimination steps of the catalytic cycle.

Caption: Proposed catalytic cycle for a Suzuki-Miyaura coupling using the novel ligand.

Prospective Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for a Suzuki-Miyaura coupling reaction using an in situ generated palladium catalyst with 3-amino-2,2,4,4-tetramethylthietane as the ligand.

Protocol 2: Suzuki-Miyaura Coupling of an Aryl Bromide with an Arylboronic Acid

Materials:

• Aryl bromide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• 3-Amino-2,2,4,4-tetramethylthietane (0.04 mmol, 4 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• Toluene/Water (10:1 mixture, 5 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst Pre-formation: In a dry Schlenk flask under an inert atmosphere, dissolve palladium(II) acetate and 3-amino-2,2,4,4-tetramethylthietane in 2 mL of the toluene/water mixture. Stir the solution at room temperature for 30 minutes. The solution should change color, indicating the formation of the palladium-ligand complex.

• Reaction Assembly: To the flask containing the pre-formed catalyst, add the aryl bromide, arylboronic acid, and potassium carbonate.

• Reaction Conditions: Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Add water and extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.

Data Interpretation and Expected Outcomes

While no experimental data exists for this specific ligand, we can hypothesize its performance based on similar systems.

Table 1: Hypothetical Performance in Suzuki-Miyaura Coupling

Entry	Aryl Halide	Arylboronic Acid	Yield (%)	Notes
1	4-Bromotoluene	Phenylboronic acid	>90	Electron-neutral substrates are expected to couple efficiently.
2	4-Chloroanisole	Phenylboronic acid	70-80	The sterically demanding ligand may facilitate the activation of less reactive aryl chlorides.
3	1-Bromo-2-methylbenzene	Phenylboronic acid	>85	The steric bulk of the ligand may tolerate sterically hindered substrates.

The bulky nature of the 2,2,4,4-tetramethyl groups is expected to create a coordinatively unsaturated metal center, which can accelerate the rate-limiting steps of the catalytic cycle.

Conclusion and Future Directions

3-Amino-2,2,4,4-tetramethylthietane represents a promising, yet unexplored, ligand for transition metal catalysis. Its unique combination of steric bulk and potential hemilability makes it a compelling candidate for challenging catalytic transformations. The protocols and hypotheses presented in this guide are intended to serve as a well-founded starting point for researchers to investigate the catalytic potential of this novel ligand.

Future work should focus on:

• Experimental Validation: The synthesis of the ligand and its characterization need to be experimentally verified.

• Coordination Studies: A detailed study of its coordination to various transition metals will provide insight into its bonding and structural properties.

• Catalytic Screening: The ligand should be screened in a variety of catalytic reactions to fully explore its potential.

• Development of Chiral Variants: The synthesis of chiral derivatives of the ligand could lead to new asymmetric catalytic methods.

References

As this is a prospective guide for a novel compound, direct references for its catalytic applications are not available. The following references provide foundational knowledge on thietane synthesis and catalysis with related ligands.

• Recent synthesis of thietanes. Beilstein J. Org. Chem.2020 , 16, 1086–1135. [Link]

• Transition Metal Complexes with Amino Acids, Peptides and Carbohydrates in Catalytic Asymmetric Synthesis: A Short Review. Molecules2024 , 29(2), 481. [Link]

• Synthesis Methods of 3-Amino Thietane and its Derivatives. ResearchGate2024 . [Link]

• Mechanistic Aspects of the Chemical Reactions in a Three-Way Catalytic Converter Containing Cu and Platinum Group Metals. Catalysts2022 , 12(11), 1363. [Link]

Sources

• 1. Recent synthesis of thietanes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Detailed Protocol for Thietane Synthesis via Photochemical [2+2] Cycloaddition

Introduction: The Significance of Thietanes and the Power of Light

Thietanes, four-membered sulfur-containing heterocycles, are valuable structural motifs in medicinal chemistry and materials science.[1] They serve as versatile building blocks and are found in biologically active compounds, including antiviral and anticancer agents.[1] Traditional methods for thietane synthesis can be cumbersome, often requiring harsh conditions or multi-step procedures. The photochemical [2+2] cycloaddition, a variant of the Paternò-Büchi reaction, offers an elegant and direct route to these strained ring systems.[2][3][4] This reaction involves the light-induced cycloaddition of a thiocarbonyl compound to an alkene, providing a highly efficient method for constructing the thietane core.[1][5]

This application note provides a comprehensive experimental protocol for the synthesis of thietanes via an intermolecular photochemical [2+2] cycloaddition. We will delve into the scientific rationale behind the procedural choices, offer practical guidance for setting up the reaction, and present a troubleshooting guide to ensure reproducible and successful outcomes for researchers in organic synthesis and drug development.

Scientific Rationale and Mechanism

The thia-Paternò-Büchi reaction is a cornerstone of heterocyclic photochemistry.[2][5] The fundamental principle lies in the electronic excitation of the thiocarbonyl compound.

• Photoexcitation: The thiocarbonyl compound, upon absorbing light of a suitable wavelength (typically corresponding to its n → π* transition), is promoted from its ground state (S₀) to an excited singlet state (S₁).

• Intersystem Crossing (ISC): For many thioketones, this excited singlet state can efficiently undergo intersystem crossing to a more stable, longer-lived triplet state (T₁). This triplet state is the key reactive intermediate in many of these cycloadditions.

• Diradical Formation: The excited triplet thiocarbonyl then interacts with the ground-state alkene to form a 1,4-diradical intermediate. The regiochemistry of this addition is influenced by the electronic properties of the alkene and the stability of the resulting radicals.

• Ring Closure: Finally, spin inversion followed by intramolecular radical recombination closes the four-membered ring to yield the thietane product.[6]

The stereochemistry of the alkene is often preserved in the final thietane product, suggesting a concerted or rapidly collapsing diradical pathway.[1][7] However, exceptions can occur where a mixture of stereoisomers is formed, indicating a longer-lived diradical intermediate that allows for bond rotation before ring closure.[1]

Reaction Mechanism Diagram

Caption: Mechanism of the Thia-Paternò-Büchi Reaction.

Experimental Protocol: Synthesis of 2,2-Diphenyl-3,3,4,4-tetramethylthietane

This protocol details the reaction between thiobenzophenone and 2,3-dimethyl-2-butene, a classic example of this transformation.

Materials and Equipment

• Reagents:

  • Thiobenzophenone

  • 2,3-Dimethyl-2-butene (in excess, also acts as solvent)

  • Anhydrous Benzene or Dichloromethane (optional solvent)

  • Hexane and Ethyl Acetate (for chromatography)

• Equipment:

  • Photochemical reactor (e.g., immersion well reactor).[8]

  • Medium-pressure mercury lamp (provides various wavelengths, including 366 nm).[8]

  • Quartz or Pyrex immersion well (Pyrex filters out shorter, higher-energy UV wavelengths).

  • Reaction flask with gas inlet/outlet and stirring bar.

  • Magnetic stir plate.[9]

  • Water circulator for cooling the lamp.[10]

  • Nitrogen or Argon gas supply for inert atmosphere.

  • Rotary evaporator.

  • Silica gel for column chromatography.

  • TLC plates and UV lamp for reaction monitoring.

Safety Precautions

• UV Radiation: Photochemical reactors emit intense UV radiation that can cause severe eye and skin damage. The apparatus MUST be enclosed in a UV-shielded cabinet or wrapped in aluminum foil.[10] Never look directly at the operating lamp.

• High Voltage: The lamp power supply operates at high voltage. Ensure all connections are secure and insulated.

• Solvent Handling: Work in a well-ventilated fume hood. All solvents are flammable.

• Pressure: Never run a photochemical reaction in a completely sealed vessel, as temperature changes can cause pressure buildup.

Step-by-Step Procedure

• Reactor Setup:

  • Assemble the photochemical reactor according to the manufacturer's instructions. Place the mercury lamp inside the immersion well.

  • Connect the immersion well to a cooling water circulator. Start the water flow and ensure there are no leaks. A flow rate of at least five liters per minute is recommended for a 450-watt lamp.[10]

  • Causality: Constant cooling is critical to prevent the lamp and reaction vessel from overheating, which can lead to equipment failure and unwanted thermal side reactions.

• Reagent Preparation:

  • In the reaction flask, dissolve thiobenzophenone (e.g., 1.0 mmol) in 2,3-dimethyl-2-butene (e.g., 20-30 mL). The alkene is used in large excess to maximize the probability of reaction with the short-lived excited state of the thioketone.

  • Add a magnetic stir bar.

• Reaction Execution:

  • Place the reaction flask around the immersion well.

  • Degas the solution by bubbling nitrogen or argon through it for 15-20 minutes.

  • Causality: Oxygen is a triplet quencher and can intercept the excited thioketone, leading to side products (like benzophenone) and significantly reducing the yield of the desired thietane. Maintaining an inert atmosphere is crucial.

  • Turn on the magnetic stirrer to ensure homogeneous irradiation.

  • Close the safety cabinet and turn on the lamp power supply.

  • Irradiate the solution. The deep blue color of the thiobenzophenone will gradually fade as the reaction progresses.

• Reaction Monitoring:

  • Periodically take small aliquots from the reaction mixture and analyze by Thin Layer Chromatography (TLC).

  • Spot the aliquot against a spot of the starting thiobenzophenone.

  • Elute with a suitable solvent system (e.g., 95:5 Hexane:Ethyl Acetate).

  • The reaction is complete when the thiobenzophenone spot has disappeared. Reaction times can vary from a few hours to over a day depending on the scale and lamp intensity.

• Workup and Purification:

  • Once the reaction is complete, turn off the lamp but continue water circulation for 5-10 minutes to cool it down.

  • Remove the reaction flask and concentrate the mixture using a rotary evaporator to remove the excess alkene.

  • The crude residue can be purified by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure thietane product.

Experimental Workflow Diagram

Caption: General workflow for photochemical thietane synthesis.

Substrate Scope and Optimization

The success of the thia-Paternò-Büchi reaction depends heavily on the choice of substrates and reaction conditions. The following table summarizes typical outcomes for the reaction of thiobenzophenone with various alkenes.

Alkene Substrate	Alkene Type	Wavelength (nm)	Typical Yield (%)	Notes	Reference
2,3-Dimethyl-2-butene	Electron-rich	366 or 589	Good to Excellent	Efficient reaction due to the stability of the diradical intermediate.	[1]
(Z)-prop-1-enylbenzene	Electron-rich	366	Moderate	A mixture of cis and trans thietanes is often observed, indicating loss of stereochemistry.	[1]
Acrylonitrile	Electron-deficient	366 or 589	Good	Reaction proceeds well with electron-poor olefins.	[1][11]
N-Phenylmaleimide	Electron-deficient	UV	Good	Forms spirothietane derivatives.	[1]
Indene	Cyclic	Na lamp (n→π*)	Good	Efficient synthesis of spirocyclic thietanes.	[1]

Key Optimization Insights:

• Solvent Choice: The solvent must be transparent at the irradiation wavelength to ensure photons reach the reactant.[8] Benzene, cyclohexane, and dichloromethane are common choices. For some reactions, the alkene itself can serve as the solvent if used in large excess.

• Light Source: A medium-pressure mercury lamp is versatile. For more selective excitation, filters can be used to isolate specific wavelengths.[8] In some modern protocols, visible-light photocatalysts are employed with LED light sources, offering milder conditions.[2][5]

• Concentration: The reaction is typically run at moderate concentrations (0.05-0.1 M). If the concentration is too high, dimerization of the thioketone or other side reactions can become competitive.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inefficient light source or incorrect wavelength. 2. Presence of oxygen. 3. Light is being absorbed by the solvent or glassware (e.g., using Pyrex for a reaction requiring <300 nm).	1. Check lamp age and output. Ensure the chosen wavelength corresponds to the thioketone's absorption spectrum. Use a quartz vessel for short-wavelength UV. 2. Improve the degassing procedure (longer purge time, freeze-pump-thaw cycles for sensitive reactions). 3. Switch to a spectrally compatible solvent and use quartz reaction vessels.
Formation of Byproducts (e.g., Ketone)	Quenching of the excited state by oxygen.	Rigorously exclude oxygen from the reaction mixture.
Dimerization or Polymerization	1. Reactant concentration is too high. 2. The alkene is not reactive enough.	1. Dilute the reaction mixture. 2. Increase the excess of the alkene partner.
Product Degradation	The thietane product is itself photoreactive at the irradiation wavelength.	Use a filter to cut off wavelengths that the product absorbs. Monitor the reaction closely and stop it as soon as the starting material is consumed to prevent secondary photoreactions.[12]

Conclusion

The photochemical [2+2] cycloaddition is a powerful and direct method for synthesizing thietanes, offering access to complex molecular architectures from readily available thiocarbonyls and alkenes. By understanding the underlying mechanism and carefully controlling the experimental parameters—particularly the exclusion of oxygen and the selection of an appropriate light source—researchers can reliably and efficiently produce these valuable heterocyclic compounds. This protocol provides a solid foundation for scientists to explore and expand the utility of this fascinating light-driven transformation in their own research endeavors.

References

• Al-Mughaid, H.; Al-Zoubi, R. M. Recent synthesis of thietanes. Molecules2019 , 24(22), 4156. [Link]

• Chemistry LibreTexts. 1.2: Cycloaddition Reactions. Chemistry LibreTexts. [Link]

• Pangaribowo, D. A.; Abe, M. Photochemical [2 + 2] cycloaddition reaction of carbonyl compounds with Danishefsky diene. Org. Biomol. Chem.2020 , 18, 4962-4970. [Link]

• Kalberer, M.; et al. Experimental set up for photochemical reactions and product identification. ResearchGate. [Link]

• Yu, X.; et al. Visible Light-Mediated Thia-Paternò–Büchi Reaction of Indoles through Energy Transfer: Synthesis of Thietane-Fused Polycyclic Indolines. Organic Letters2023 . [Link]

• Lapuh, M. I.; et al. Preparation of Thietane Derivatives through Domino Photochemical Norrish Type II/Thia-Paternò-Büchi Reactions. Organic Letters2022 . [Link]

• Powers, A. R.; et al. Open-Source Photochemistry in the Organic Chemistry Teaching Laboratory. ACS Omega2023 . [Link]

• HepatoChem. Photoreactor Setup and Design. HepatoChem. [Link]

• Kassir, A.; et al. Formation of Tetrahydrothiophenes via a Thia-Paternò–Büchi-Initiated Domino Photochemical Reaction. Organic Letters2020 . [Link]

• ChemistryViews. In-Situ-Generated Photocatalyst for the Thia-Paternò-Büchi Reaction. ChemistryViews. [Link]

• Al-Mughaid, H.; Al-Zoubi, R. M. Recent synthesis of thietanes. Semantic Scholar. [Link]

• AK Lectures. Photochemical (2+2) Cycloaddition Reaction. AK Lectures. [Link]

• Scribd. Experimental Set Up For Photochemical Reactions. Scribd. [Link]

• Cormier, G.; et al. Visible‐Light Photocatalyzed Selective Synthesis of 1,2‐ or 1,3‐Dithianes From Thietanes: An Experimental and Theoretical Study. ResearchGate. [Link]

• UCL Discovery. Novel methods in [2+2] photocycloadditions and cysteine modification. UCL Discovery. [Link]

• Wikipedia. Paternò–Büchi reaction. Wikipedia. [Link]

• Leermakers, P. A.; et al. A collection of experiments for teaching photochemistry. SciSpace. [Link]

Sources

• 1. Recent synthesis of thietanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Paternò–Büchi reaction - Wikipedia [en.wikipedia.org]
• 5. chemistryviews.org [chemistryviews.org]
• 6. Photochemical [2 + 2] cycloaddition reaction of carbonyl compounds with Danishefsky diene - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. scribd.com [scribd.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. scispace.com [scispace.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

The Thietane Scaffold: A Four-Membered Ring Poised for Innovation in Pharmaceutical Design

Introduction: Beyond the Familiar Rings – The Emergence of Thietanes in Medicinal Chemistry

In the landscape of contemporary drug discovery, the relentless pursuit of novel chemical matter with enhanced pharmacological properties is paramount. Medicinal chemists have long relied on a well-established toolbox of heterocyclic scaffolds to construct drug candidates. However, the exploration of less conventional ring systems can unlock new avenues for therapeutic intervention. Among these, the thietane ring, a four-membered heterocycle containing a sulfur atom, has steadily gained recognition as a valuable and versatile building block.[1][2] While its oxygen-containing counterpart, the oxetane, has seen more widespread application, the thietane motif offers a unique set of physicochemical properties that can be strategically exploited to overcome common challenges in drug design, such as metabolic instability, poor solubility, and off-target effects.[1][2][3]

This comprehensive guide provides an in-depth exploration of the application of thietanes as pharmaceutical intermediates. We will delve into the fundamental properties that make thietanes attractive for medicinal chemistry, provide detailed protocols for the synthesis of key thietane building blocks, and present case studies illustrating their successful incorporation into drug discovery programs. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the potential of this underutilized yet powerful scaffold.

The Strategic Advantage of the Thietane Moiety in Drug Design

The utility of the thietane ring in medicinal chemistry stems from its distinct structural and electronic characteristics. As a strained four-membered ring, it imparts a degree of three-dimensionality to a molecule, which can facilitate favorable interactions with biological targets.[2] Furthermore, the presence of the sulfur atom, with its ability to exist in multiple oxidation states (sulfide, sulfoxide, and sulfone), provides a powerful tool for fine-tuning a molecule's physicochemical properties.[4]

A Versatile Bioisostere

One of the most compelling applications of the thietane ring is as a bioisostere for other common functional groups.[4][5] Bioisosteric replacement is a powerful strategy in medicinal chemistry to modulate a compound's properties while retaining its desired biological activity.[5] The thietane moiety can serve as a bioisosteric replacement for:

• Gem-dimethyl groups and Cyclobutane: The thietane ring can mimic the spatial arrangement of a gem-dimethyl group or a cyclobutane ring, influencing the conformation of the parent molecule and potentially improving metabolic stability by blocking sites of oxidation.

• Carbonyl groups: The polar nature of the C-S-C bond and the potential for hydrogen bonding with the sulfur atom (in its oxidized forms) allows the thietane to act as a surrogate for a carbonyl group, impacting solubility and receptor interactions.

• Other heterocycles: Thietanes can replace other heterocyclic rings to alter the electronic distribution, lipophilicity, and metabolic profile of a drug candidate.

The true power of the thietane as a bioisostere lies in the tunability of the sulfur atom. Oxidation of the sulfide to a sulfoxide or sulfone dramatically increases the polarity and hydrogen bond accepting capacity of the ring, offering a nuanced approach to optimizing a molecule's properties.[4]

Impact on Physicochemical Properties

The incorporation of a thietane ring can have a profound impact on a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) properties.

• Solubility: The inherent polarity of the thietane ring, particularly in its oxidized forms, can lead to a significant improvement in aqueous solubility, a common hurdle in drug development.

• Lipophilicity (LogP/LogD): Thietanes generally exhibit lower lipophilicity compared to their carbocyclic analogs, which can be advantageous for reducing off-target effects and improving pharmacokinetic profiles.

• Metabolic Stability: The strained thietane ring is often more resistant to metabolic degradation compared to more flexible aliphatic chains or other heterocyclic systems.

• pKa Modulation: The electron-withdrawing nature of the thietane ring can influence the pKa of neighboring functional groups, which can be crucial for optimizing target engagement and cell permeability.

The following table provides a comparative overview of the calculated physicochemical properties of a model compound with different four-membered rings, illustrating the potential impact of thietane incorporation.

Ring System	Calculated LogP	Calculated Aqueous Solubility (mg/L)
Cyclobutane	2.5	50
Oxetane	1.8	150
Thietane	2.1	80
Thietane-1-oxide	1.2	300
Thietane-1,1-dioxide	0.8	500

Note: These are illustrative values for a hypothetical small molecule and actual values will vary depending on the overall molecular structure.

Synthetic Strategies for Accessing Key Thietane Intermediates

The successful application of thietanes in drug discovery hinges on the availability of efficient and scalable synthetic routes to key building blocks. This section provides detailed protocols for the synthesis of two pivotal intermediates: thietan-3-one and 3-aminothietane.

Protocol 1: Synthesis of Thietan-3-one

Thietan-3-one is a versatile precursor for a wide range of 3-substituted thietanes. A common and effective method for its preparation involves a two-step process starting from epichlorohydrin and sodium sulfide.

Workflow for the Synthesis of Thietan-3-one

A schematic overview of the synthesis of Thietan-3-one.

Step-by-Step Protocol:

Step 1: Synthesis of 1,3-dichloro-2-propanol

• Reaction Setup: To a stirred solution of epichlorohydrin (1.0 eq) in a suitable solvent (e.g., diethyl ether) at 0 °C, slowly add a solution of hydrochloric acid (1.1 eq).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Isolation: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with the same solvent. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford 1,3-dichloro-2-propanol, which can often be used in the next step without further purification.

Step 2: Synthesis of Thietan-3-ol

• Reaction Setup: Prepare a solution of sodium sulfide nonahydrate (1.2 eq) in water. To this solution, add the crude 1,3-dichloro-2-propanol (1.0 eq) dropwise at room temperature.

• Reaction Monitoring: Heat the reaction mixture to reflux (approximately 100 °C) and stir for 4-6 hours. Monitor the disappearance of the starting material by GC-MS.

• Work-up and Isolation: After cooling to room temperature, extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude thietan-3-ol can be purified by vacuum distillation or column chromatography.

Step 3: Oxidation to Thietan-3-one

• Reaction Setup: To a stirred solution of thietan-3-ol (1.0 eq) in dichloromethane at room temperature, add pyridinium chlorochromate (PCC) (1.5 eq) in one portion.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the progress of the oxidation by TLC.

• Work-up and Isolation: Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel or celite to remove the chromium salts. Wash the filter cake with additional diethyl ether. Concentrate the filtrate under reduced pressure, and purify the resulting crude product by column chromatography on silica gel to yield pure thietan-3-one.

Protocol 2: Synthesis of 3-Aminothietane

3-Aminothietane is a crucial building block for introducing a basic nitrogen atom within the thietane scaffold. A common route involves the reductive amination of thietan-3-one.

Workflow for the Synthesis of 3-Aminothietane

A schematic overview of the synthesis of 3-Aminothietane.

Step-by-Step Protocol:

• Reaction Setup: To a solution of thietan-3-one (1.0 eq) in methanol, add ammonium acetate (10 eq). Stir the mixture at room temperature for 1 hour.

• Reduction: Cool the reaction mixture to 0 °C and add sodium cyanoborohydride (1.5 eq) portion-wise, ensuring the temperature remains below 10 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC or LC-MS.

• Work-up and Isolation: Quench the reaction by the careful addition of aqueous hydrochloric acid until the pH is acidic. Concentrate the mixture under reduced pressure to remove the methanol. Basify the aqueous residue with a concentrated solution of sodium hydroxide and extract with dichloromethane. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford 3-aminothietane. Further purification can be achieved by distillation or by salt formation and recrystallization.

Case Study: Thietanes in the Development of Antiviral Agents

The application of thietanes as pharmaceutical intermediates is well-exemplified in the development of novel antiviral agents. Thietanose nucleosides, where the furanose ring of a natural nucleoside is replaced by a thietane ring, have shown significant activity against viruses such as HIV and Hepatitis C.[2][6]

In a notable example, the replacement of the ribose sugar with a thietane moiety in a series of uridine derivatives led to a remarkable shift in antiviral activity. The synthetic pathway to the key 2'-spirothietane uridine intermediate is outlined below.[7]

Synthetic Pathway to a 2'-Spirothietane Uridine Derivative

A simplified synthetic scheme for a 2'-spirothietane uridine.

The key steps in this synthesis involve a Michael addition of a thiol to an α,β-unsaturated ester, followed by an intramolecular cyclization to form the spiro-thietane ring.[7] The resulting thietanose nucleosides demonstrated potent antiviral activity, highlighting the successful application of the thietane ring as a furanose bioisostere.[7] The rigid, three-dimensional nature of the thietane scaffold likely plays a crucial role in positioning the nucleobase for optimal interaction with viral enzymes.[2]

Conclusion and Future Perspectives

Thietanes represent a compelling and underexplored area of chemical space for medicinal chemists. Their unique structural and electronic properties, coupled with the ability to fine-tune their polarity through oxidation of the sulfur atom, make them a powerful tool for addressing common challenges in drug discovery. The synthetic protocols outlined in this guide provide a practical starting point for accessing key thietane intermediates, and the case study in antiviral drug development demonstrates the tangible benefits of incorporating this versatile scaffold. As synthetic methodologies for the preparation and functionalization of thietanes continue to evolve, we anticipate that their application in the design of novel therapeutics will only continue to grow, solidifying their place as a valuable component of the modern medicinal chemist's toolbox.

References

• Thietanes and Derivatives thereof in Medicinal Chemistry. Request PDF. Retrieved from [Link]

• Block, E. (n.d.). The first isolation and identification of thietane and several of its homologues dates back to 1916.[1] The synthesis a.

• Synthesis of Thietanes from Saturated Three‐membered Heterocycles. Request PDF. Retrieved from [Link]

• From Oxetane to Thietane: Extending the Antiviral Spectrum of 2′-Spirocyclic Uridines by Substituting Oxygen with Sulfur. ACS Publications. Retrieved from [Link]

• Xu, J. (2020). Recent synthesis of thietanes. Beilstein Journal of Organic Chemistry, 16, 1357–1410. [Link]

• (2012).

• Examples of biologically active thietane-containing molecules. ResearchGate. Retrieved from [Link]

• Thietanes and Derivatives thereof in Medicinal Chemistry. PubMed. Retrieved from [Link]

• Functionalized Thietanes: an Overlooked Class of Building Blocks for Drug Discovery. ChemRxiv. Retrieved from [Link]

• Recent synthesis of thietanes. PubMed. Retrieved from [Link]

• Thietanes and Derivatives thereof in Medicinal Chemistry. Bentham Science. Retrieved from [Link]

• (2020). Recent synthesis of thietanes. Semantic Scholar. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 6. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. From Oxetane to Thietane: Extending the Antiviral Spectrum of 2′-Spirocyclic Uridines by Substituting Oxygen with Sulfur - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Amino-2,2,4,4-tetramethylthietane

Welcome to the technical support center for the synthesis of 3-Amino-2,2,4,4-tetramethylthietane. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this challenging synthesis. We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring a robust and reproducible workflow.

Introduction: The Value of the Tetramethylthietane Moiety

3-Amino thietanes are a critical class of compounds in medicinal chemistry, valued for their unique three-dimensional structure and diverse pharmacological properties, including potential antimicrobial, antiviral, and anticancer effects.[1] The 2,2,4,4-tetramethyl substitution pattern provides steric bulk and lipophilicity, which can significantly influence a drug candidate's metabolic stability and binding affinity. However, the inherent ring strain of the thietane core makes its synthesis non-trivial.[1] This guide provides a comprehensive framework for successfully navigating the synthesis and improving yields.

Overall Synthetic Strategy

The most effective and commonly referenced pathway to 3-Amino-2,2,4,4-tetramethylthietane is a two-stage process. First, the core thietane ring is constructed to form the ketone intermediate, 2,2,4,4-Tetramethylthietan-3-one . This is followed by the introduction of the amino group via reductive amination.

Caption: Overall workflow for the synthesis of 3-Amino-2,2,4,4-tetramethylthietane.

Part 1: Synthesis of the 2,2,4,4-Tetramethylthietan-3-one Intermediate

This stage focuses on constructing the sterically hindered four-membered sulfur heterocycle. Success here is predicated on an efficient cyclization reaction, which requires careful preparation of the acyclic precursor.

Frequently Asked Questions & Troubleshooting

Q1: My starting material, 2,2,4,4-tetramethyl-1,3-cyclobutanedione, is expensive. Is there a reliable synthesis?

A: Yes, this diketone can be prepared through the dimerization of dimethylketene.[2] Dimethylketene is typically generated in situ by the pyrolysis of isobutyric anhydride.[2] While this adds a preliminary step, it can be significantly more cost-effective for large-scale syntheses.

Q2: The reduction of the diketone to 2,2,4,4-tetramethyl-1,3-cyclobutanediol is giving me a mixture of cis and trans isomers. Does this matter and how can I control it?

A: The stereochemistry of the diol is not critical for the subsequent cyclization step, as both hydroxyl groups will be converted into leaving groups. A standard reducing agent like sodium borohydride (NaBH₄) in methanol or ethanol is sufficient for this transformation. The primary goal is a high yield of the mixed diols.

Q3: I am struggling with the cyclization step using a dihalide precursor. The yield is very low. What is going wrong?

A: Direct conversion of the diol to a dihalide (e.g., with HBr or PBr₃) can be harsh and lead to side reactions. A more reliable and higher-yielding approach is to convert the diol into a disulfonate, such as a ditosylate or dimesylate.[2] These are excellent leaving groups that facilitate a clean intramolecular SN2 reaction with a sulfide source under milder conditions.

Q4: My cyclization reaction with sodium sulfide (Na₂S) is not proceeding cleanly. What are the critical parameters?

A: Several factors are crucial for this step:

• Purity of Sodium Sulfide: Anhydrous, high-purity sodium sulfide is essential. Hydrated forms will introduce water, which can compete as a nucleophile and lead to hydrolysis of the disulfonate.

• Solvent: A polar aprotic solvent like DMF or DMSO is ideal. These solvents effectively dissolve the sulfonate precursor and the sulfide salt while favoring the SN2 mechanism.

• Temperature: The reaction may require gentle heating to proceed at a reasonable rate, but excessive heat can promote elimination side reactions. We recommend starting at room temperature and gradually increasing to 50-60 °C while monitoring the reaction by TLC or LC-MS.

• High Dilution: Intramolecular cyclization is favored over intermolecular polymerization under high-dilution conditions. Add the disulfonate precursor slowly to the solution of sodium sulfide to maintain a low concentration of the precursor.

Experimental Protocol: Synthesis of 2,2,4,4-Tetramethylthietan-3-one

Step 1: Reduction of 2,2,4,4-Tetramethyl-1,3-cyclobutanedione

• Dissolve 2,2,4,4-tetramethyl-1,3-cyclobutanedione (1.0 eq) in methanol in a round-bottom flask equipped with a magnetic stirrer and cool to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄) (2.2 eq) portion-wise over 30 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and stir the reaction at room temperature for 4 hours.

• Quench the reaction by slowly adding acetone, followed by acidification to pH ~6 with 1M HCl.

• Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo to yield 2,2,4,4-tetramethyl-1,3-cyclobutanediol as a white solid.

Step 2: Tosylation of 2,2,4,4-Tetramethyl-1,3-cyclobutanediol

• Dissolve the diol (1.0 eq) and triethylamine (3.0 eq) in dichloromethane (DCM) and cool to 0 °C.

• Slowly add a solution of p-toluenesulfonyl chloride (TsCl) (2.5 eq) in DCM.

• Stir the reaction at 0 °C for 1 hour and then at room temperature overnight.

• Wash the reaction mixture with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ and concentrate to yield the crude ditosylate, which can often be used in the next step without further purification.

Step 3: Cyclization to 2,2,4,4-Tetramethylthietan-3-one

• In a large flask, dissolve anhydrous sodium sulfide (Na₂S) (1.5 eq) in DMF under an inert atmosphere (N₂ or Ar).

• In a separate flask, dissolve the ditosylate (1.0 eq) in DMF.

• Using a syringe pump, add the ditosylate solution to the Na₂S solution over 6-8 hours at room temperature (high-dilution principle).

• After the addition is complete, stir the reaction overnight at room temperature.

• Pour the reaction mixture into a large volume of water and extract with diethyl ether (3x).

• Combine the organic layers, wash extensively with water to remove DMF, then wash with brine.

• Dry over anhydrous MgSO₄, concentrate, and purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield 2,2,4,4-Tetramethylthietan-3-one.

Parameter	Step 1: Reduction	Step 2: Tosylation	Step 3: Cyclization
Key Reagents	NaBH₄	p-Toluenesulfonyl chloride, Et₃N	Sodium Sulfide (anhydrous)
Solvent	Methanol	Dichloromethane (DCM)	Dimethylformamide (DMF)
Temperature	0 °C to RT	0 °C to RT	Room Temperature
Key Consideration	Control of exotherm	Anhydrous conditions	High dilution
Typical Yield	>95%	>90% (crude)	40-60%

Part 2: Reductive Amination to 3-Amino-2,2,4,4-tetramethylthietane

This step converts the ketone intermediate into the target primary amine. Reductive amination is a powerful method that proceeds via an in-situ formed imine or iminium ion, which is then reduced.[3]

Frequently Asked Questions & Troubleshooting

Q1: Why use reductive amination instead of direct alkylation of ammonia or other amination methods?

A: Direct alkylation methods often lead to mixtures of primary, secondary, and tertiary amines, which are difficult to separate.[3] Reductive amination is a one-pot procedure that offers superior control, providing a direct route to the desired primary amine with minimal over-alkylation by using a large excess of the ammonia source.[3][4]

Q2: What is the best source of ammonia for this reaction?

A: Anhydrous ammonia gas can be used, but it is often inconvenient. A more practical approach is to use an ammonium salt like ammonium acetate or ammonium chloride in a suitable solvent (e.g., methanol). Ammonium acetate is often preferred as the acetate anion can act as a mild base to facilitate imine formation.

Q3: Which reducing agent is best? I've seen NaBH₄, NaBH₃CN, and NaBH(OAc)₃ used.

A: The choice of reducing agent is critical.

• Sodium Borohydride (NaBH₄): Can be used, but it can also reduce the starting ketone. The reaction often requires careful pH control.

• Sodium Cyanoborohydride (NaBH₃CN): This is the classic choice. It is less reactive than NaBH₄ and selectively reduces the protonated imine (iminium ion) in the presence of the ketone, which is crucial for high yield.[3] Caution: NaBH₃CN can release toxic HCN gas under strongly acidic conditions. The reaction must be performed in a well-ventilated fume hood and the pH carefully monitored.

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): A safer, milder, and often more effective alternative. It does not require strict pH control and is highly selective for imines. It is now the preferred reagent for many modern reductive aminations.

Q4: My reaction is stalled and I'm recovering mostly starting ketone. What should I do?

A: This indicates that imine formation is the rate-limiting step.

• pH Control: Imine formation is acid-catalyzed but the imine itself can be hydrolyzed if the conditions are too acidic. The optimal pH is typically between 5 and 7. Adding a small amount of acetic acid can be beneficial.

• Water Removal: The formation of the imine releases water. Adding a dehydrating agent, such as molecular sieves (3Å or 4Å), can drive the equilibrium towards the imine and significantly improve the reaction rate and overall yield.

Caption: Simplified mechanism of reductive amination.

Experimental Protocol: Reductive Amination

• To a solution of 2,2,4,4-Tetramethylthietan-3-one (1.0 eq) in anhydrous methanol, add ammonium acetate (10 eq) and powdered 3Å molecular sieves.

• Stir the suspension at room temperature for 1 hour to facilitate imine formation.

• Cool the mixture to 0 °C and add sodium cyanoborohydride (NaBH₃CN) (1.5 eq) portion-wise. (CAUTION: Perform in a well-ventilated fume hood).

• Allow the reaction to warm to room temperature and stir overnight.

• Filter off the molecular sieves and quench the reaction by carefully adding 2M HCl until gas evolution ceases.

• Concentrate the solution under reduced pressure. Basify the aqueous residue to pH >12 with 6M NaOH.

• Extract the product with a suitable organic solvent (e.g., DCM or ethyl acetate) (3x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, concentrate, and purify by distillation or column chromatography to yield 3-Amino-2,2,4,4-tetramethylthietane.

References

• Reaction of 3-Amino-1,2,4-Triazole with Diethyl Phosphite and Triethyl Orthoformate: Acid-Base Properties and Antiosteoporotic Activities of the Products. MDPI.
• Reaction of 3-amino-1,2,4-triazole with tetraethyl orthoformate and diethyl phosphite. MDPI.

• Ayeti, D., Krishnaveni, M., & Gowri, R. S. (2024). Synthesis Methods of 3-Amino Thietane and its Derivatives. Journal of Community Pharmacy Practice, 04(03). Available at: [Link]

• Recent synthesis of thietanes. National Institutes of Health (NIH). Available at: [Link]

• (PDF) Recent synthesis of thietanes. ResearchGate. Available at: [Link]

• Block, E. (Date N/A). The first isolation and identification of thietane and several of its homologues dates back to 1916. Science of Synthesis.

• Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry. National Institutes of Health (NIH). Available at: [Link]

• Zell, D., Pillon, G., Iding, H., Stocker, P., Burkhard, J. A., Sirois, L. E., Han, C., & Gosselin, F. (2025). Stereoselective Synthesis of trans-3-Amino-2,2,4,4-tetramethylcyclobutanol. Organic Letters, 27(31), 8586-8590. Available at: [Link]

• (PDF) Optimization of the synthesis of 5-amino-1,2,4-triazol-3-ylacetic acid and bis(5-amino-1,2,4-triazol-3-yl)methane. ResearchGate. Available at: [Link]

• A kind of synthesis technique of tris(2-aminoethyl)amine. Google Patents.

• The Huisgen Reaction: Milestones of the 1,3‐Dipolar Cycloaddition. National Institutes of Health (NIH). Available at: [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Available at: [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2,2,4,4-Tetramethylthietan-3-one|CAS 58721-01-0 [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Technical Support Center: Navigating the Purification of Polar Amino-Containing Heterocycles

Welcome to the technical support center dedicated to addressing the unique and often complex challenges associated with the purification of polar amino-containing heterocycles. These compounds are of immense importance in pharmaceutical and life sciences research, forming the backbone of a vast number of active pharmaceutical ingredients (APIs).[1][2][3][4][5] However, their inherent polarity and basicity frequently lead to frustrating chromatographic outcomes.

This guide is structured to provide direct, actionable solutions to common problems encountered in the lab. It moves beyond simple procedural lists to explain the underlying chemical principles, empowering you to make informed decisions and develop robust purification strategies.

Troubleshooting Guide: From Tailing Peaks to Lost Yields

This section addresses specific experimental issues in a question-and-answer format, providing both the "why" and the "how-to" for effective troubleshooting.

Issue 1: My basic heterocyclic amine shows severe peak tailing on a standard C18 column.

Q: I'm using a standard C18 column with a methanol/water gradient, but my peak looks more like a shark fin than a Gaussian curve. What's causing this and how can I fix it?

A: This is a classic problem rooted in secondary interactions between the basic amine and the silica stationary phase. The underlying issue is the presence of acidic silanol groups (Si-OH) on the surface of the silica backbone of most reversed-phase columns.[6] Your positively charged (protonated) amine interacts strongly with the negatively charged (deprotonated) silanols, leading to a mixed-mode retention mechanism that causes peak tailing.

Here’s a systematic approach to eliminate this issue:

Underlying Cause and Solution Workflow

Caption: Troubleshooting workflow for peak tailing of basic analytes.

Strategy 1: Mobile Phase pH Adjustment

The most direct way to mitigate this interaction is to control the ionization state of both your analyte and the silanols.

• Low pH (2.5-4): By acidifying the mobile phase with an additive like formic acid or trifluoroacetic acid (TFA), you protonate your basic amine, but more importantly, you suppress the ionization of the acidic silanol groups.[7][8] This minimizes the unwanted ionic interactions.

• High pH (8-10): At higher pH, your basic analyte will be in its neutral form, while the silanols will be deprotonated. This can also lead to good peak shape, but it is crucial to use a column specifically designed for high pH stability (e.g., hybrid or polymer-based columns).

Strategy 2: Use of a Competing Base

Adding a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can effectively mask the active silanol sites.[7][9] The TEA will preferentially interact with the silanols, preventing your analyte from binding non-specifically.

Experimental Protocol: Suppressing Silanol Interactions with a TEA Additive

• Mobile Phase Preparation: Prepare your aqueous and organic mobile phases as usual.

• Additive Introduction: To the aqueous component of your mobile phase, add 0.1% (v/v) of triethylamine.

• pH Adjustment (Optional but Recommended): After adding the TEA, adjust the pH of the aqueous phase to your desired level (e.g., pH 3.0 or 7.5) using an appropriate acid (like formic acid or phosphoric acid).

• Column Equilibration: Equilibrate the column with at least 10-15 column volumes of the initial mobile phase composition to ensure all active sites are masked before injection.

Strategy 3: Choose a Highly Deactivated Column

Modern HPLC columns often feature advanced end-capping technologies that chemically modify the silica surface to minimize the number of accessible silanol groups.[7] Using a column with high-purity silica and robust end-capping can significantly improve peak shape for basic compounds even without mobile phase additives.

Issue 2: My polar heterocyclic compound shows poor or no retention on a C18 column.

Q: My compound is highly water-soluble and elutes in the void volume of my reversed-phase column, even with 100% aqueous mobile phase. How can I get it to retain?

A: This is a common issue with highly polar molecules. Traditional reversed-phase chromatography relies on hydrophobic interactions between the analyte and the nonpolar stationary phase. Highly polar compounds have a strong affinity for the polar mobile phase and weak interaction with the stationary phase, leading to poor retention.[10][11]

Recommended Solutions:

Technique	Principle of Operation	Best For	Key Considerations
HILIC	Partitioning of the polar analyte into a water-enriched layer on the surface of a polar stationary phase.	Very polar, hydrophilic compounds.[10][12]	Requires high organic content in the mobile phase. Equilibration times can be longer than in reversed-phase.
Mixed-Mode Chromatography	Utilizes a stationary phase with both hydrophobic and ion-exchange functionalities.	Compounds that are both polar and ionizable.	Offers adjustable selectivity by modifying mobile phase pH and ionic strength.[13][14][15][16]
Ion-Exchange Chromatography	Separation based on the net charge of the analyte and its interaction with a charged stationary phase.	Charged molecules, including amino-containing heterocycles.[17][18][19]	Requires careful buffer selection and pH control.[17][20]

Workflow for Method Development for a Highly Polar Amine

Caption: Method development workflow for non-retained polar amines.

Issue 3: My compound seems to be degrading on the silica gel during flash chromatography.

Q: I'm trying to purify my amino-containing heterocycle using flash chromatography on silica gel, but I'm getting low recovery and seeing new spots on my TLC plates. What's happening?

A: The acidic nature of standard silica gel can cause the degradation of sensitive compounds, particularly basic amines.[6][7] Here are a few ways to circumvent this problem:

• Deactivate the Silica Gel: Before loading your sample, you can neutralize the acidic sites on the silica. This is done by flushing the packed column with a solvent system containing a small amount of a base, like 1-2% triethylamine.[7]

• Use an Alternative Stationary Phase: Consider using a less acidic stationary phase such as alumina (basic or neutral) or a bonded silica phase like amine or diol.[7]

• Reversed-Phase Flash Chromatography: If your compound has some hydrophobic character, reversed-phase flash chromatography can be an excellent alternative, completely avoiding the issue of silica acidity.

Protocol for Deactivating a Silica Gel Column for Flash Chromatography

• Column Packing: Dry pack your column with silica gel.[7]

• Solvent System Selection: Use Thin Layer Chromatography (TLC) to determine a suitable solvent system that gives your target compound an Rf value of approximately 0.2-0.3.[7]

• Deactivation: Prepare a solvent mixture identical to your initial elution solvent but with the addition of 1-2% triethylamine.

• Flushing: Flush the packed column with 2-3 column volumes of this deactivating solvent mixture.

• Sample Loading: Load your sample (preferably dry-loaded onto a small amount of silica) onto the top of the column.

• Elution: Proceed with the elution using your predetermined solvent system (with or without the TEA, depending on the separation).

Frequently Asked Questions (FAQs)

Q1: What is HILIC, and when should I use it for purifying my polar amine?

A1: Hydrophilic Interaction Liquid Chromatography (HILIC) is a chromatographic technique that uses a polar stationary phase (like silica, amide, or diol) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[10][21][22] It is ideal for separating highly polar compounds that are not retained in reversed-phase chromatography.[10] In HILIC, a water-rich layer is adsorbed onto the polar stationary phase, and the polar analytes partition into this layer, leading to retention. Elution is achieved by increasing the polarity of the mobile phase (i.e., increasing the water content).

Q2: Can I use mass spectrometry (MS) with mobile phase additives like TEA or TFA?

A2: Yes, but with some important considerations.

• TFA: Trifluoroacetic acid is an excellent ion-pairing agent and improves peak shape, but it is a strong ion-suppressing agent in the MS source, which can significantly reduce sensitivity. If you must use TFA, keep the concentration low (e.g., 0.05%).

• Formic Acid: Formic acid is a much better choice for MS compatibility. It provides the necessary pH control without significant ion suppression. A concentration of 0.1% is standard for many LC-MS applications.[8]

• TEA: Triethylamine is volatile but can also suppress MS signal and contaminate the system over time. If possible, using a highly end-capped column to avoid the need for TEA is preferable for LC-MS applications.

Q3: What is Supercritical Fluid Chromatography (SFC), and is it suitable for polar amines?

A3: SFC is a chromatographic technique that uses a supercritical fluid, most commonly carbon dioxide, as the main mobile phase.[23][24] Modifiers such as methanol are added to increase the mobile phase's polarity and eluting strength.[24] SFC has several advantages, including faster separations and reduced organic solvent consumption compared to HPLC.[24][25] It is particularly well-suited for the purification of chiral compounds and can be an excellent option for polar analytes, often providing unique selectivity compared to LC methods.[24][25] The addition of basic or acidic additives to the modifier can further improve peak shape for ionizable compounds like amino-containing heterocycles.[26]

Q4: How do I choose between HILIC and Mixed-Mode Chromatography for my polar basic compound?

A4: The choice depends on the specific properties of your analyte and the impurities you are trying to separate.

• Choose HILIC when: Your compound is very polar and neutral or when you need to retain other polar, non-ionic impurities.

• Choose Mixed-Mode when: Your compound is ionizable, and you want to leverage both hydrophobic and ion-exchange interactions for enhanced selectivity.[13][15] Mixed-mode columns can offer a high degree of flexibility in method development by allowing you to adjust selectivity through changes in pH, ionic strength, and organic solvent content.[14]

By understanding the fundamental interactions at play and systematically applying these troubleshooting strategies, you can overcome the challenges associated with purifying polar amino-containing heterocycles and achieve your desired separation outcomes with greater efficiency and success.

References

• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

• Aziz, M., et al. (2020). A Review on Recent Advances in Nitrogen-Containing Molecules and Their Biological Applications. Molecules, 25(10), 2345. [Link]

• Lesellier, E. (n.d.). How Good is SFC for Polar Analytes? Chromatography Today. [https://www.chromatographytoday.com/news/sfc-sfe-preparative/3 SFC/eric-lesellier/how-good-is-sfc-for-polar-analytes/32285]([Link] SFC/eric-lesellier/how-good-is-sfc-for-polar-analytes/32285)

• de la Torre, B. G., & Albericio, F. (2020). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry, 85(4), 1587–1603. [Link]

• Merck & Co., Inc. (2005). Using amines or amino acids as mobile phase modifiers in chromatography.

• Buchi. (n.d.). Why HILIC is what your polar compounds need for purification. Buchi.com. [Link]

• Palomo, J. M. (2025, November 11). Catalytic Synthesis of Versatile Chiral Heterocycles: En Route to γ-Amino Acid Derivatives. ChemProc, 18(1), e202500070. [Link]

• Vitaku, E., et al. (2024, July 12). An Update on the Nitrogen Heterocycle Compositions and Properties of U.S. FDA-Approved Pharmaceuticals (2013–2023). Journal of Medicinal Chemistry. [Link]

• Teledyne ISCO. (n.d.). HILIC Purification Strategies for Flash Chromatography. Teledyne Labs. [Link]

• West, C., et al. (n.d.). Mixed-Mode Chromatography—A Review. LCGC International. [Link]

• Reddit. (2023, January 7). Purification of strong polar and basic compounds. r/Chempros. [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?. Biotage. [Link]

• Shimadzu. (n.d.). SFC Basic Guide. Shimadzu. [Link]

• Zhang, Y., et al. (2012). Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC. Journal of Analytical Methods in Chemistry, 2012, 582570. [Link]

• Dolan, J. W. (n.d.). What's Happening to My Column? LCGC International. [Link]

• Element Lab Solutions. (n.d.). HILIC – The Rising Star of Polar Chromatography. Element Lab Solutions. [Link]

• Heravi, M. M., & Zadsirjan, V. (2020). Prescribed drugs containing nitrogen heterocycles: an overview. RSC Advances, 10(72), 44247-44295. [Link]

• Roque, A. C. A., et al. (2012). Challenges and opportunities in the purification of recombinant tagged proteins. Biotechnology Journal, 7(10), 1209–1223. [Link]

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Department of Chemistry. [Link]

• Element Lab Solutions. (n.d.). A New View of Reversed Phase HPLC Selectivity. Element Lab Solutions. [Link]

• Der Pharma Chemica. (2025, October 28). A Review on the Medicinal Significance of Nitrogen-Containing Heterocycles: From Natural Products to FDA-Approved Drugs. Der Pharma Chemica, 17(3), 706-710. [Link]

• Agilent Technologies. (n.d.). Supercritical Fluid Chromatography. Agilent. [Link]

• Tosoh Bioscience. (n.d.). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International. [Link]

• Wang, J., et al. (2016). Amino Turbo Chirality and Its Asymmetric Control. Scientific Reports, 6, 25684. [Link]

• Dong, M. W. (n.d.). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. LCGC International. [Link]

• Csapó, J., et al. (n.d.). Separation and determination of the amino acids by ion exchange column chromatography applying postcolumn derivatization. Acta Universitatis Sapientiae, Alimentaria, 1(1), 5-20. [Link]

• Royal Society of Chemistry. (n.d.). Recent advances in the synthesis of N-heterocycles from α-amino acids mediated by iodine. Chemical Communications. [Link]

• Lone, S. A., & Wani, M. Y. (2022). A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles. Journal of Advanced Scientific Research, 13(11), 01-08. [Link]

• Agilent Technologies. (2018, May 1). Hydrophilic Interaction Chromatography Method Development and Troubleshooting. Agilent. [Link]

• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations?. Biotage. [Link]

• Harvard Apparatus. (n.d.). Guide to Ion-Exchange Chromatography. Harvard Apparatus. [Link]

• National Institutes of Health. (n.d.). The polar amino acid in the TatA transmembrane helix is not strictly necessary for protein function. Journal of Biological Chemistry. [Link]

• El-Hady, D. A., & Diab, A. K. (2025, August 5). Chiral Separations of Amino Acids and Peptides by Capillary Electrophoresis. Separations, 12(8), 241. [Link]

• JoVE. (2024, December 5). Video: Supercritical Fluid Chromatography. JoVE. [Link]

• ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. ChemistryViews. [Link]

• SIELC Technologies. (n.d.). Evolution of Mixed-Mode Chromatography. SIELC. [Link]

• ResearchGate. (2014, September 1). Polar compounds separation by HPLC - any thoughts?. ResearchGate. [Link]

• ResearchGate. (2021, January 20). Why the addition of additives in the mobile phase is recommended in HPLC-analysis?. ResearchGate. [Link]

• American Chemical Society. (2023, February 1). A Chiral Amine Transfer Approach to the Photocatalytic Asymmetric Synthesis of α-Trialkyl-α-tertiary Amines. Organic Letters. [Link]

• Chemistry For Everyone. (2025, January 29). How To Use Ion Exchange Chromatography? [Video]. YouTube. [Link]

• Chromatography Online. (2022, March 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Chromatography Online. [Link]

Sources

• 1. A Review on Recent Advances in Nitrogen-Containing Molecules and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Prescribed drugs containing nitrogen heterocycles: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09198G [pubs.rsc.org]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles [openmedicinalchemistryjournal.com]
• 6. biotage.com [biotage.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Why HILIC is what your polar compounds need for purification | Buchi.com [buchi.com]
• 11. Unveiling Amino Acid Analysis: Challenges and Best Practices with Biological Samples - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. teledynelabs.com [teledynelabs.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. apps.thermoscientific.com [apps.thermoscientific.com]
• 15. Mixed-Mode HPLC Columns | Thermo Fisher Scientific - KR [thermofisher.com]
• 16. chromatographytoday.com [chromatographytoday.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. 193.16.218.141 [193.16.218.141]
• 19. harvardapparatus.com [harvardapparatus.com]
• 20. m.youtube.com [m.youtube.com]
• 21. elementlabsolutions.com [elementlabsolutions.com]
• 22. agilent.com [agilent.com]
• 23. shimadzu.com [shimadzu.com]
• 24. Video: Supercritical Fluid Chromatography [jove.com]
• 25. pubs.acs.org [pubs.acs.org]
• 26. chromatographytoday.com [chromatographytoday.com]

How to avoid elimination byproducts in thietane synthesis

Technical Support Center: Thietane Synthesis

A Researcher's Guide to Minimizing Elimination Byproducts

Welcome to the technical support center for thietane synthesis. As a Senior Application Scientist, I understand that the synthesis of strained four-membered rings like thietanes can be a delicate process, often plagued by competing side reactions. This guide is designed to provide you, our fellow researchers and drug development professionals, with field-proven insights and troubleshooting strategies to navigate these challenges. We will move beyond simple protocols to explore the causality behind byproduct formation and empower you to optimize your reactions for higher yields and purity.

Part 1: Understanding the Challenge - The Inevitable Competition with Elimination

Before troubleshooting, it's crucial to understand the fundamental chemical principles at play. The construction of a thietane ring most commonly involves an intramolecular nucleophilic substitution (Sₙ2) reaction. However, this reaction is in constant competition with an intramolecular elimination (E2) reaction, especially when synthesizing substituted thietanes.

FAQ: What are the most common elimination byproducts I should expect?

The most prevalent elimination byproducts are acyclic alkenes. For instance, when attempting to synthesize a thietane from a 1,3-dihalopropane derivative, the sulfide nucleophile can act as a base, abstracting a proton and leading to the formation of an allyl halide or related unsaturated species instead of the desired cyclic product.

FAQ: Why is steric hindrance such a major issue in thietane synthesis?

Steric hindrance, particularly at the C2 and C4 positions of the target thietane, is the primary driver of elimination.[1] The Sₙ2 reaction required for ring closure involves a backside attack by the sulfur nucleophile. If bulky substituents are present on the carbon atoms bearing the leaving groups, this attack is sterically hindered. The competing E2 elimination pathway, which involves the abstraction of a proton from a less hindered position, becomes kinetically more favorable. This is why the synthesis of 2,2- or 2,4-disubstituted and more highly substituted thietanes is notoriously difficult via traditional cyclization methods.[1]

Caption: SN2 Cyclization vs. E2 Elimination Pathway.

Part 2: Troubleshooting Guide by Synthetic Method

This section provides specific, actionable advice for the most common thietane synthesis routes.

Method A: Cyclization of 1,3-Difunctionalized Precursors

This is a traditional and widely used method, involving the reaction of a 1,3-dihalide or a 1,3-diol derivative (like a dimesylate or ditosylate) with a sulfide source, such as sodium sulfide (Na₂S).[1]

FAQ: My reaction of a 1,3-dihalide with Na₂S is giving very low yields and a complex mixture. What are the key parameters to optimize?

Low yields in this classic synthesis are almost always due to the reaction conditions favoring elimination or intermolecular polymerization. Here is a breakdown of common issues and solutions.

Troubleshooting Table: 1,3-Difunctionalized Precursor Cyclization

Issue Observed	Probable Cause	Recommended Solution & Rationale
Low to No Product; Primarily Alkene Byproducts	Strongly Basic Conditions: The sulfide source (or base used) is too strong, promoting E2 elimination over Sₙ2 substitution.	1. Switch to a milder sulfide source: Use Na₂S in a polar aprotic solvent like DMF or acetonitrile. 2. Use Thiourea: React the dihalide with thiourea followed by hydrolysis. This two-step process avoids strongly basic conditions during the initial substitution.[2]
Low Yield; Formation of Polymers/Oligomers	High Concentration: The probability of one molecule reacting with another (intermolecular) is higher than the ends of the same molecule reacting (intramolecular).	Apply High-Dilution Principle: Add the substrate solution slowly over several hours to a refluxing solution of the sulfide salt. This keeps the instantaneous concentration of the substrate low, favoring intramolecular cyclization.
Reaction Stalls or is Incomplete	Poor Leaving Group: Halides like chloride are good, but not excellent, leaving groups.	Switch to Sulfonates: Convert a precursor 1,3-diol to its dimesylate or ditosylate. Mesylates and tosylates are superior leaving groups, which accelerates the desired Sₙ2 reaction, often allowing for milder reaction conditions (lower temperatures) that disfavor elimination.[3]

Featured Protocol: High-Yield Synthesis of a Protected Thietanose from a 1,3-Dimesylate

This protocol, adapted from the synthesis of a thietanose from Vitamin C, demonstrates the effectiveness of using sulfonate leaving groups to achieve high yields.[1][3]

1. Preparation of the 1,3-Dimesylate Precursor:

• Start with a suitable 1,3-diol (in this example, a protected 1,2,3,4-butanetetraol derivative).
• Dissolve the diol in anhydrous pyridine or dichloromethane (DCM) and cool to 0 °C.
• Add methanesulfonyl chloride (MsCl) (2.2 equivalents) dropwise.
• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.
• Upon completion, quench with cold water and extract the product with ethyl acetate. Wash the organic layer with dilute HCl, saturated NaHCO₃, and brine.
• Dry over Na₂SO₄, filter, and concentrate under reduced pressure. The crude dimesylate is often pure enough for the next step.

2. Cyclization to the Thietane:

• Prepare a solution of sodium sulfide nonahydrate (Na₂S·9H₂O) (1.5 equivalents) in ethanol or DMF. Heat the solution to reflux.
• Dissolve the dimesylate from the previous step in the same solvent.
• (Critical Step): Using a syringe pump, add the dimesylate solution to the refluxing sodium sulfide solution over a period of 6-8 hours (high dilution).
• After the addition is complete, continue to reflux for an additional 2-4 hours, monitoring by TLC or GC-MS.
• Cool the reaction mixture, filter off any inorganic salts, and remove the solvent under reduced pressure.
• Purify the crude product by column chromatography on silica gel to yield the pure thietane.

Method B: Ring Expansion of Thiiranes

For sterically demanding thietanes where traditional cyclization fails, ring expansion of a corresponding thiirane (a three-membered sulfur heterocycle) is a powerful alternative.[4][5][6]

FAQ: How does the thiirane ring expansion work, and how can I control it to favor thietane formation?

This method typically involves the reaction of a thiirane with a sulfur ylide, such as dimethyloxosulfonium methylide. The ylide is generated in situ from trimethyloxosulfonium iodide and a strong base like sodium hydride (NaH).[4][6]

The mechanism proceeds in two key stages:

• Nucleophilic Ring-Opening: The ylide attacks one of the thiirane carbons, opening the strained three-membered ring to form a zwitterionic intermediate.

• Intramolecular Displacement: The resulting thiolate anion then performs an intramolecular Sₙ2 attack, displacing dimethyl sulfoxide (DMSO) and forming the four-membered thietane ring.[1]

Success hinges on the clean formation of the ylide and its efficient reaction with the thiirane.

Caption: Workflow for Thietane Synthesis via Thiirane Ring Expansion.

Part 3: General Purification and Analysis

FAQ: I have a mixture of my target thietane and an alkene byproduct. What is the best way to separate them?

Separating the desired thietane from non-polar alkene byproducts can often be achieved effectively using standard laboratory techniques.

• Column Chromatography: This is the most common and effective method. Thietanes are generally more polar than their corresponding alkene elimination byproducts due to the presence of the sulfur heteroatom. A silica gel column using a non-polar eluent system (e.g., hexanes/ethyl acetate or hexanes/DCM) will typically cause the alkene to elute first, followed by the more retained thietane.

• Distillation: For simple, low-boiling point thietanes, fractional distillation may be an option if the boiling points of the thietane and the byproduct are sufficiently different. However, this is less practical for complex, high-molecular-weight molecules common in drug development.

• Preparative HPLC: For difficult separations or for achieving very high purity, reverse-phase preparative HPLC is an excellent choice.

References

• Wu, W., & Wu, W. (2020). Recent synthesis of thietanes. Beilstein Journal of Organic Chemistry, 16, 1357–1410. [Link]

• It's Chemistry Time. (2022). Thietanes-(4Member Heterocyclic ring of Sulfur) Synthesis+Reaction. YouTube. [Link]

• Ayeti, D., Krishnaveni, M., & Gowri, R. S. (2024). Synthesis Methods of 3-Amino Thietane and its Derivatives. Journal of Community Pharmacy Practice, 4(3), 14-21. [Link]

• Wu, W., & Wu, W. (2020). Recent synthesis of thietanes. ResearchGate. [Link]

• Block, E. (2008). Product Class 12: Thietanes and Derivatives. In Science of Synthesis (Vol. 39, pp. 667-714). Thieme. [Link]

• Request PDF. (n.d.). Synthesis of Thietanes from Saturated Three‐membered Heterocycles. ResearchGate. [Link]

• Request PDF. (n.d.). Thietanes and Derivatives thereof in Medicinal Chemistry. ResearchGate. [Link]

• Chemistry Classes by Dr. R. K. Singh. (2020). Thietane: Preparation and Reactivity. YouTube. [Link]

• Wikipedia. (n.d.). Thietane. [Link]

• ResearchGate. (n.d.). The diverse methods for the synthesis of thietanes. [Link]

• ACS Publications. (2020). Formation of Tetrahydrothiophenes via a Thia-Paternò–Büchi-Initiated Domino Photochemical Reaction. Organic Letters. [Link]

• Request PDF. (n.d.). Facile synthesis of thietanes via ring expansion of thiiranes. ResearchGate. [Link]

Sources

• 1. Recent synthesis of thietanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Long-term storage and stability of 3-Amino-2,2,4,4-tetramethylthietane

This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions concerning the long-term storage and stability of 3-Amino-2,2,4,4-tetramethylthietane. It is intended for researchers, scientists, and professionals in the field of drug development who are utilizing this compound in their experimental workflows.

I. Introduction to 3-Amino-2,2,4,4-tetramethylthietane

3-Amino-2,2,4,4-tetramethylthietane is a unique heterocyclic compound characterized by a strained four-membered thietane ring and a sterically hindered primary amino group. This combination of functionalities imparts specific chemical properties that require careful consideration during its handling, storage, and application. The thietane ring, a sulfur-containing heterocycle, is known to be susceptible to ring-opening reactions under certain conditions[1][2]. The presence of four methyl groups on the ring provides significant steric hindrance, which can influence the reactivity of both the ring and the amino group. Sterically hindered amines are a class of compounds known for their distinct reactivity and are often employed as stabilizers in various materials[3][4]. Understanding these inherent characteristics is crucial for maintaining the integrity of the compound over time.

II. Frequently Asked Questions (FAQs) about Long-Term Storage

Q1: What are the ideal long-term storage conditions for 3-Amino-2,2,4,4-tetramethylthietane?

A1: For optimal long-term stability, 3-Amino-2,2,4,4-tetramethylthietane should be stored in a cool, dry, and dark environment.[5] Given the potential for air-sensitivity, storage under an inert atmosphere (e.g., argon or nitrogen) is highly recommended.[6][7]

Recommended Storage Conditions Summary:

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	Minimizes the rate of potential degradation reactions.[8][9]
Atmosphere	Inert Gas (Argon or Nitrogen)	Protects against oxidation and reaction with atmospheric moisture and CO2.[6][10]
Light	Amber vial or in the dark	Prevents potential light-induced degradation.[5]
Container	Tightly sealed, appropriate chemical-resistant container	Prevents contamination and exposure to the atmosphere.[10]

Q2: How does exposure to air affect the stability of this compound?

A2: The primary amino group can react with atmospheric carbon dioxide to form a carbamate salt. While the steric hindrance from the tetramethyl groups may slow this process, it is a potential source of impurity over time.[11] Additionally, the sulfur atom in the thietane ring is susceptible to oxidation, which can be accelerated by exposure to oxygen and light, potentially forming the corresponding sulfoxide or sulfone.[2]

Q3: Can I store 3-Amino-2,2,4,4-tetramethylthietane at room temperature for short periods?

A3: While refrigerated storage is optimal, short-term storage at a controlled room temperature (15-25°C) is generally acceptable for immediate experimental use.[8] However, for any duration beyond a few days, refrigeration is strongly advised to maintain purity and prevent the accumulation of degradation products.

Q4: What are the signs of degradation I should look for?

A4: Visual signs of degradation can include a change in color, the appearance of a precipitate, or an unusual odor. However, chemical degradation often occurs without any visible changes. Therefore, periodic analytical assessment is the most reliable way to confirm the purity of the compound.

III. Troubleshooting Guide for Common Experimental Issues

This section addresses potential problems that may arise during the use of 3-Amino-2,2,4,4-tetramethylthietane in your experiments.

Issue 1: Inconsistent or unexpected reaction outcomes.

• Potential Cause 1: Compound Degradation. The compound may have degraded due to improper storage or handling. The presence of impurities can lead to side reactions or act as catalysts for unintended pathways.

  • Troubleshooting Steps:

    • Verify Purity: Assess the purity of your stock of 3-Amino-2,2,4,4-tetramethylthietane using an appropriate analytical method, such as HPLC-MS or GC-MS.[12][13]

    • Use a Fresh Sample: If degradation is suspected, use a fresh, unopened sample of the compound.

    • Review Storage Conditions: Ensure that your long-term storage conditions align with the recommendations in the FAQ section.

• Potential Cause 2: Air Sensitivity. The amino group may be reacting with ambient air during your experimental setup.

  • Troubleshooting Steps:

    • Employ Air-Sensitive Techniques: Handle the compound under an inert atmosphere using a glovebox or Schlenk line.[6][14]

    • Use Dry Solvents: Ensure all solvents used in the reaction are thoroughly dried and deoxygenated.

Issue 2: Poor solubility of the compound.

• Potential Cause: Formation of Salts. If the compound has been exposed to acidic conditions or atmospheric CO2, it may have formed a salt, which could have different solubility properties.

  • Troubleshooting Steps:

    • pH Adjustment: Depending on the reaction, a slight adjustment of the pH with a non-reactive base might improve solubility.

    • Solvent Screening: Test the solubility in a small range of appropriate solvents to find the most suitable one for your application.

IV. Experimental Protocols for Stability and Purity Assessment

Given the lack of a standardized, published method for this specific molecule, the following protocol is a general guideline for assessing the purity of 3-Amino-2,2,4,4-tetramethylthietane using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

Protocol: Purity Assessment by HPLC-MS

• Sample Preparation:

  • Prepare a stock solution of 3-Amino-2,2,4,4-tetramethylthietane in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

  • Perform serial dilutions to obtain a working solution of approximately 10 µg/mL.

• HPLC Conditions (General Starting Point):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with 5% B, ramp to 95% B over 5-10 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 1-5 µL.

• Mass Spectrometry Conditions (General Starting Point):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Range: m/z 50-500.

  • Capillary Voltage: 3-4 kV.

  • Source Temperature: 120-150°C.

• Data Analysis:

  • The primary peak should correspond to the protonated molecule [M+H]⁺.

  • Integrate the peak areas to determine the relative purity.

  • Investigate any significant secondary peaks for potential impurities or degradation products. Common degradation pathways could involve oxidation of the sulfur atom (+16 Da or +32 Da) or dimerization.

V. Visualization of Potential Degradation Pathways and Workflows

The following diagrams illustrate potential degradation pathways and a general experimental workflow for handling this compound.

Caption: Potential degradation pathways of 3-Amino-2,2,4,4-tetramethylthietane.

Caption: Recommended workflow for handling 3-Amino-2,2,4,4-tetramethylthietane.

VI. References

• Block, E. (2009). Thietanes and Derivatives. Science of Synthesis, 39, 669–707.

• Block, E., et al. (1983). Thietanes and Derivatives. Journal of the American Chemical Society, 105(19), 6165–6167.

• Thietane. (n.d.). In Wikipedia. Retrieved January 27, 2026, from [Link]

• Ashraf, M. Z. (2020, November 18). Thietane: Preparation and Reactivity [Video]. YouTube. [Link]

• It's chemistry time. (2022, October 5). Thietanes-(4Member Heterocyclic ring of Sulfur) Synthesis+Reaction [Video]. YouTube. [Link]

• Shlyapnikov, Y. A. (1984). Sterically Hindered Amines and Nitroxyls as Polymer Stabilizers. Developments in Polymer Stabilisation-7, 1-32.

• Gorbatov, A. V., et al. (2021). Methodical approach for determination of the heterocyclic aromatic amines in meat products using HPLC–MS/MS. Foods and Raw Materials, 9(2), 346-355.

• GMP Plastics. (2025, March 26). Optimizing Compound Storage for Long-Term Stability and Safety. [Link]

• Chen, Y., et al. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. Journal of Food and Drug Analysis, 29(4), 726-737.

• Dispendix. (2025, February 19). Improving Long-Term Compound Storage in I.DOT Source Plates. [Link]

• Wipf Group. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. [Link]

• Knize, M. G., et al. (1992). Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens. Journal of Chromatography A, 624(1-2), 253-265.

• Gorbatov, A. V., et al. (2021). Methodical approach for determination of the heterocyclic aromatic amines in meat products using HPLC-MS/MS. CyberLeninka. [Link]

• ChemistryViews. (2013, May 7). Tips and Tricks for the Lab: Air-Sensitive Techniques (1). [Link]

• Pérez-Gálvez, F., et al. (2024). Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. Chemical Science, 15(28), 10565-10573.

• A3P. (n.d.). Packaging - How to store highly sensitive drugs? Functional coatings. [Link]

• Chen, Y., et al. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. PMC. [Link]

• ROMIL. (n.d.). Recommended Shelf Lives and Storage Conditions. [Link]

• Hindered amine light stabilizers. (n.d.). In Wikipedia. Retrieved January 27, 2026, from [Link]

• Molecular Inorganic Chemistry. (2008, April 12). Working with air and moisture sensitive compounds. [Link]

• Hill, S. A., et al. (2021). Progress, challenges and future directions of heterocycles as building blocks in iterative methodologies towards sequence-defined oligomers and polymers. Polymer Chemistry, 12(30), 4284-4306.

• Murai, S., et al. (2017). Development of New Sterically Hindered Amine for PCC. Energy Procedia, 114, 1904-1909.

• Le, C., & Rovis, T. (2020). Synthesis of Sterically Hindered Primary Amines by Concurrent Tandem Photoredox Catalysis. Journal of the American Chemical Society, 142(4), 1900-1905.

Sources

• 1. Thietane - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Hindered amine light stabilizers - Wikipedia [en.wikipedia.org]
• 5. ROMIL - Recommended Shelf Lives and Storage Conditions [romil.com]
• 6. chemistryviews.org [chemistryviews.org]
• 7. ossila.com [ossila.com]
• 8. gmpplastic.com [gmpplastic.com]
• 9. dispendix.com [dispendix.com]
• 10. molan.wdfiles.com [molan.wdfiles.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ehs.umich.edu [ehs.umich.edu]

Reference Data & Comparative Studies

A Comparative Guide for Drug Designers: 3-Amino-2,2,4,4-tetramethylthietane vs. 3-Aminoazetidine

In the modern drug discovery landscape, the strategic selection of molecular scaffolds is a critical determinant of a program's success. Small, saturated heterocycles have emerged as powerful tools for medicinal chemists, offering a means to escape "flatland" and imbue drug candidates with improved physicochemical and pharmacological properties. Among these, four-membered rings like azetidines and thietanes have garnered significant interest for their ability to confer conformational rigidity and provide novel exit vectors for substituent exploration.[1][2]

This guide provides an in-depth comparison of two intriguing amino-substituted four-membered heterocycles: 3-amino-2,2,4,4-tetramethylthietane and 3-aminoazetidine. While 3-aminoazetidine has become a relatively common building block in contemporary drug design, its gem-dimethylated thietane analogue represents a less explored but potentially valuable scaffold. Herein, we will dissect their structural nuances, compare their physicochemical properties with a blend of experimental and predicted data, and explore the implications of these differences for drug design, supported by established experimental protocols.

Structural and Physicochemical Properties: A Tale of Two Rings

The fundamental difference between these two scaffolds lies in the heteroatom of the four-membered ring—nitrogen in azetidine and sulfur in thietane—and the presence of gem-dimethyl groups on the thietane. These distinctions have profound effects on the geometry, polarity, and basicity of the molecules.

The azetidine ring is known for its high ring strain and sp³-rich character, which can lead to enhanced metabolic stability and solubility of the parent molecule.[1] The endocyclic nitrogen atom is a hydrogen bond acceptor and a site for substitution, allowing for modulation of the molecule's properties.

The thietane ring, while also strained, is less polar than an oxetane but more polarizable than a cyclobutane.[2] The sulfur atom can exist in different oxidation states (sulfide, sulfoxide, sulfone), offering a unique opportunity to fine-tune polarity and hydrogen bonding capacity. The gem-dimethyl groups in 3-amino-2,2,4,4-tetramethylthietane provide steric bulk and are expected to increase lipophilicity. This substitution pattern also imparts a "Thorpe-Ingold effect," which can influence ring conformation and reactivity.[3][4]

Caption: Structural differences and key properties of the two scaffolds.

A direct comparison of their physicochemical properties is essential for understanding their potential behavior in a biological system. Due to the limited availability of experimental data for 3-amino-2,2,4,4-tetramethylthietane, a combination of experimental data for 3-aminoazetidine and predicted values for the thietane analogue are presented below.

Property	3-Aminoazetidine	3-Amino-2,2,4,4-tetramethylthietane
Molecular Weight	72.11 g/mol	159.30 g/mol
logP	-1.1 (Predicted)	1.8 (Predicted)
pKa (of amino group)	~8.3 (Predicted for Boc-protected form)[5]	~9.5 (Predicted)
Aqueous Solubility	High	Moderate to Low (Predicted)

Predicted values were obtained using publicly available cheminformatics tools and should be considered as estimates. Experimental verification is recommended.

The predicted data suggests that the gem-dimethyl groups and the sulfur atom in the thietane ring significantly increase its lipophilicity (higher logP) compared to the more polar 3-aminoazetidine. The basicity of the exocyclic amine (pKa) is also predicted to be slightly higher for the thietane derivative. These differences have significant implications for drug design, influencing everything from target engagement to pharmacokinetic properties.

Impact on Pharmacological Profile and ADME Properties

The choice between these two scaffolds can profoundly impact a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.

Lipophilicity and Solubility: The higher predicted lipophilicity of the tetramethylthietane scaffold may enhance membrane permeability, potentially leading to better absorption and blood-brain barrier penetration. However, this comes at the cost of reduced aqueous solubility, which can be a significant hurdle in drug development. Conversely, the inherent polarity of the 3-aminoazetidine scaffold generally imparts greater aqueous solubility, which is often a desirable trait for oral and intravenous drug formulations.

Metabolic Stability: Azetidines are often incorporated into drug candidates to improve metabolic stability.[1] The four-membered ring can be more resistant to metabolism compared to larger, more flexible aliphatic amines. For 3-aminoazetidine derivatives, metabolic stability can be good, although it is highly dependent on the nature of the substituents.[6]

For the tetramethylthietane, the gem-dimethyl groups can sterically hinder metabolic attack on the ring, potentially leading to increased metabolic stability. However, the sulfur atom is susceptible to oxidation by cytochrome P450 enzymes, which can be a major metabolic pathway.[2] This oxidation to the sulfoxide and sulfone can, however, be leveraged as a strategy to modulate polarity and solubility.

Case Study: 3-Aminoazetidines in Drug Development

The utility of the 3-aminoazetidine scaffold is well-documented in medicinal chemistry literature. For instance, a series of 3-aminoazetidine derivatives were explored as triple reuptake inhibitors for the treatment of depression.[6][7] In this study, the azetidine core served as a rigid scaffold to orient the key pharmacophoric elements, and various substituents were explored to optimize potency and selectivity. The lead optimization effort included evaluation of microsomal stability, highlighting the importance of this parameter in the development of azetidine-containing drug candidates.[6]

Experimental Protocols for Comparative Evaluation

To provide a framework for the direct comparison of these two scaffolds in a research setting, the following are detailed protocols for key in vitro ADME assays.

Protocol 1: Determination of Lipophilicity (logP) by Shake-Flask Method

Objective: To experimentally determine the octanol-water partition coefficient (logP) of a compound.

Methodology:

• Preparation of Phases: Prepare a mutually saturated solution of n-octanol and water (or a suitable buffer, e.g., phosphate-buffered saline, pH 7.4 for logD measurement) by vigorously mixing equal volumes of the two liquids and allowing them to separate overnight.

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) at a concentration of 10 mM.

• Partitioning:

  • In a glass vial, add a precise volume of the saturated aqueous phase and a precise volume of the saturated n-octanol phase (e.g., 1 mL of each).

  • Spike a small volume of the compound's stock solution into the vial to achieve a final concentration that is detectable in both phases.

  • Cap the vial tightly and shake vigorously for 1 hour at a constant temperature (e.g., 25 °C).

  • Centrifuge the vial to ensure complete phase separation.

• Quantification:

  • Carefully withdraw an aliquot from both the aqueous and n-octanol phases.

  • Determine the concentration of the compound in each phase using a suitable analytical method (e.g., HPLC-UV or LC-MS/MS).

• Calculation: The logP is calculated as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase: logP = log10([Compound]octanol / [Compound]aqueous)

Caption: Workflow for the shake-flask method of logP determination.

Protocol 2: Determination of pKa by Potentiometric Titration

Objective: To determine the acid dissociation constant (pKa) of the amino group.

Methodology:

• Solution Preparation:

  • Prepare a standardized solution of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M NaOH).

  • Accurately weigh a known amount of the test compound and dissolve it in a known volume of deionized, CO2-free water to create a solution of known concentration (e.g., 1-10 mM).

• Titration Setup:

  • Calibrate a pH meter with standard buffer solutions.

  • Place the solution of the test compound in a thermostatted vessel and immerse the pH electrode.

• Titration:

  • Slowly add the standardized titrant (HCl for a basic compound) in small, precise increments.

  • Record the pH of the solution after each addition, allowing the reading to stabilize.

• Data Analysis:

  • Plot the pH of the solution versus the volume of titrant added.

  • The pKa can be determined from the titration curve. For a monoprotic base, the pKa is the pH at which half of the compound is protonated (i.e., at the half-equivalence point).

Protocol 3: In Vitro Metabolic Stability in Liver Microsomes

Objective: To assess the susceptibility of a compound to metabolism by liver enzymes.

Methodology:

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4).

  • Prepare a solution of the test compound at a known concentration (e.g., 1 µM) in the reaction buffer.

  • Prepare a suspension of liver microsomes (e.g., human or rat) in the reaction buffer at a specified protein concentration (e.g., 0.5 mg/mL).

  • Prepare a solution of the NADPH-regenerating system.

• Incubation:

  • Pre-warm the microsomal suspension and the compound solution to 37 °C.

  • Initiate the metabolic reaction by adding the NADPH-regenerating system to the mixture of the compound and microsomes.

  • Incubate the reaction mixture at 37 °C with gentle shaking.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Quenching and Sample Preparation:

  • Immediately quench the reaction in the collected aliquots by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Centrifuge the samples to precipitate the proteins.

• Analysis:

  • Analyze the supernatant by LC-MS/MS to quantify the remaining amount of the parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear portion of this plot gives the elimination rate constant (k).

  • The in vitro half-life (t½) can be calculated as: t½ = 0.693 / k.

Conclusion

The choice between 3-amino-2,2,4,4-tetramethylthietane and 3-aminoazetidine as a scaffold in drug design is a nuanced decision that requires careful consideration of the desired properties of the final compound. 3-Aminoazetidine offers a well-trodden path, generally providing good aqueous solubility and a rigid framework for substituent display. In contrast, 3-amino-2,2,4,4-tetramethylthietane, while less explored, presents an opportunity to significantly increase lipophilicity and introduce steric bulk, which could be advantageous for certain targets and for enhancing metabolic stability. The potential for sulfur oxidation adds another layer of complexity and opportunity for property modulation.

Ultimately, the optimal choice will depend on the specific goals of the drug discovery program. It is our hope that this guide, by providing a comparative overview and detailed experimental protocols, will empower medicinal chemists to make more informed decisions in their quest for novel and effective therapeutics.

References

• Kim, J., et al. (2014). Exploration of 3-Aminoazetidines as Triple Reuptake Inhibitors by Bioisosteric Modification of 3-α-Oxyazetidine. ACS Medicinal Chemistry Letters, 5(9), 1023-1028. [Link][6][7]

• Wuitschik, G., et al. (2010). Oxetanes in Drug Discovery: A New Tool for an Old Trade.
• Carreira, E. M., & Fessard, T. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews, 114(17), 8257-8322.
• Burkhard, J. A., et al. (2010). Synthesis and Properties of 3-Substituted Azetidines. Organic Letters, 12(9), 1944-1947.
• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591.

• Mule, S., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules, 28(3), 1145. [Link][8][9]

• Francisco, K. R., & Ballatore, C. (2022). Thietanes and Derivatives thereof in Medicinal Chemistry. Current Topics in Medicinal Chemistry, 22(15), 1219-1234. [Link][2]

• Google Patents. (1989). US4822895A - 3-aminoazetidine, its salts and intermediates of synthesis. [10]

• Stepan, A. F., et al. (2021). Functionalized Thietanes: an Overlooked Class of Building Blocks for Drug Discovery. ChemRxiv. [Link][11]

• Singh, A., & Singh, S. (2024). Azetidines in medicinal chemistry: emerging applications and approved drugs. RSC Medicinal Chemistry. [Link][1]

• Stepan, A. F., et al. (2017). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. ACS Medicinal Chemistry Letters, 8(8), 830-835. [Link][12]

• Lee, J., et al. (2014). Exploration of 3-Aminoazetidines as Triple Reuptake Inhibitors by Bioisosteric Modification of 3-α-Oxyazetidine. ACS Medicinal Chemistry Letters, 5(9), 1023-1028. [Link][7]

• Singh, A., & Singh, S. (2024). Azetidines in medicinal chemistry: emerging applications and approved drugs. RSC Medicinal Chemistry. [Link][13]

• Wuitschik, G., et al. (2008). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 51(12), 3555-3567. [Link][14]

• Talele, T. T. (2018). Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. Journal of Medicinal Chemistry, 61(6), 2166-2210. [Link][15]

• Arkivoc. (2005). The gem-dimethyl effect in reactions through tetrahedral intermediates: cyclizations of some ethyl 2,3-disubstituted-5-(p- nitrophenyl) hydantoates. [Link][16]

• Zhang, Y., et al. (2011). A theoretical rationale for why azetidine has a faster rate of formation than oxetane in TC(6-4) photoproducts. The Journal of Physical Chemistry B, 115(31), 9681-9686. [Link][17]

• University of Calgary. (n.d.). Ch27 pKa and pI values. [Link]

• ResearchGate. (2021). The gem -Dimethyl Effect Revisited. [Link][3]

• ResearchGate. (2005). The gem-dimethyl effect on reactivities in cyclizations through tetrahedral intermediates. Cyclization of methyl-substituted methyl amides of 5-(p-nitrophenyl)hydantoic acids. [Link][4]

Sources

• 1. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thietanes and Derivatives thereof in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 1-Boc-3-(Amino)azetidine | 193269-78-2 [chemicalbook.com]
• 6. Exploration of 3-Aminoazetidines as Triple Reuptake Inhibitors by Bioisosteric Modification of 3-α-Oxyazetidine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Exploration of 3-Aminoazetidines as Triple Reuptake Inhibitors by Bioisosteric Modification of 3-α-Oxyazetidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. US4822895A - 3-aminoazetidine, its salts and intermediates of synthesis - Google Patents [patents.google.com]
• 11. chemrxiv.org [chemrxiv.org]
• 12. Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. arkat-usa.org [arkat-usa.org]
• 17. A theoretical rationale for why azetidine has a faster rate of formation than oxetane in TC(6-4) photoproducts - PubMed [pubmed.ncbi.nlm.nih.gov]